1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Core Science & Biosynthesis

Structural Characterization of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene Transition Metal Complexes

A Technical Guide to Coordination Dynamics, Synthesis, and Analytical Methodologies

Introduction: The Privileged Role of Me-FerroLANE

In the landscape of asymmetric catalysis, chiral bidentate phosphine ligands dictate the stereochemical outcome of transition metal-catalyzed transformations. While the rigid 1,2-phenylene backbone of DuPhos and the short ethylene backbone of BPE ligands have historically dominated the field [3], the introduction of the 1,1'-ferrocenediyl backbone created a new paradigm.

The ligand 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene, commonly abbreviated as (S,S)-Me-FerroLANE , combines the highly effective chiral environment of 2,5-dimethylphospholane rings with the unique electronic richness and conformational flexibility of a ferrocene core [5]. However, this structural flexibility introduces significant complexities during the synthesis and characterization of its transition metal complexes. This guide provides a deep dive into the structural dynamics, kinetic traps, and self-validating analytical workflows required to successfully characterize Me-FerroLANE complexes.

Structural Dynamics: The Trans-Spanning Anomaly

The core challenge in characterizing Me-FerroLANE complexes lies in the ligand's bite angle and backbone flexibility. Unlike rigid ligands that strictly enforce a cis-chelating geometry, the ferrocene backbone can rotate and flex. This flexibility frequently leads to unexpected coordination modes, such as trans-spanning or bridging oligomeric structures, rather than the expected mononuclear cis-chelates [1].

Causality in Coordination Geometry

When synthesizing Platinum(II) complexes, the choice of metal precursor directly dictates the kinetic outcome. For instance, reacting Pt(COD)(Ph)(Cl) with (S,S)-Me-FerroLANE does not yield the expected monomeric cis-complex. Instead, the steric bulk of the phospholane rings and the flexibility of the ferrocene core cause the ligand to bridge multiple metal centers, precipitating as the kinetic product: trans-[Pt((S,S)-Me-FerroLANE)(Ph)(Cl)]n[1].

Understanding this causality is critical for researchers: precipitation during complexation is not a sign of failure, but a diagnostic indicator of a kinetic trap. To achieve the thermodynamically stable cis-chelate, one must actively intervene to break the oligomeric chain.

Mechanistic logic for converting the kinetic trans-oligomer to the thermodynamic cis-chelate.

Experimental Protocol: Overcoming Kinetic Traps

To reliably synthesize and characterize the cis-chelate of Me-FerroLANE, the workflow must be designed as a self-validating system . The following protocol outlines the synthesis of cis-Pt((S,S)-Me-FerroLANE)(Ph)(Cl) via halide abstraction [1].

Step-by-Step Methodology

• Initial Complexation: Dissolve Pt(COD)(Ph)(Cl) (1.0 equiv) in anhydrous THF under an inert atmosphere. Slowly add a solution of (S,S)-Me-FerroLANE (1.05 equiv) in THF.

• Kinetic Observation: Stir at room temperature. A precipitate will form, which is the sparingly soluble trans-[Pt(Me-FerroLANE)(Ph)(Cl)]n oligomer.

• Halide Abstraction (Isomerization): Add Silver Triflate (AgOTf, 1.05 equiv) to the suspension.

  • Causality: The precipitation of AgCl removes the chloride ligand, breaking the trans-oligomeric chain. This opens a coordination site on the Pt center, forcing the Me-FerroLANE ligand to wrap around the metal into a cis-chelating conformation to stabilize the highly electrophilic cationic intermediate.

• Thermodynamic Trapping: Filter the mixture through Celite to remove AgCl. To the clear filtrate, add an excess of anhydrous LiCl.

  • Causality: The chloride ion re-coordinates to the open site of the cis-chelated cationic intermediate, trapping it as the neutral, thermodynamically stable cis-Pt((S,S)-Me-FerroLANE)(Ph)(Cl).

• Isolation: Remove the solvent under reduced pressure, extract with dichloromethane, and recrystallize to yield the pure complex.

Characterization Workflows: Self-Validating Analytical Systems

Structural validation relies heavily on multinuclear NMR spectroscopy, specifically ³¹P NMR, which acts as a direct probe of the coordination geometry.

³¹P NMR Spectroscopy

The magnitude of the platinum-phosphorus coupling constant ( JPt−P​ ) is highly sensitive to the trans influence of the ligand opposite to the phosphorus atom.

• Diagnosing the Kinetic Trap: The crude trans-oligomer exhibits a single ³¹P resonance at δ 31.4 ppm with a massive coupling constant of JPt−P​=2936 Hz [1]. This symmetry and large coupling strictly validate a trans-phosphorus arrangement.

• Validating the Thermodynamic Product: Upon successful conversion to the cis-chelate, the ³¹P NMR spectrum will drastically change. Because the two phosphorus atoms are now in an asymmetric environment (one trans to the Phenyl group, one trans to the Chloride), the spectrum will display two distinct signals with vastly different JPt−P​ values (typically ~1700 Hz for P trans to Ph, and ~4000 Hz for P trans to Cl) [1].

Copper(I) Dynamics and Variable Temperature NMR

For Copper(I) complexes, such as [Cu((R,R)-Me-FerroLANE)(NCMe)][PF6], the structural dynamics are characterized by reversible ligand dissociation. Variable temperature (VT) NMR is required to observe the diastereoselective coordination of secondary phosphines to these chiral precursors, as the complexes are highly labile at room temperature [2].

Workflow for the synthesis and structural validation of Me-FerroLANE transition metal complexes.

Quantitative Data Summary

To facilitate rapid spectral comparison, the following table summarizes the ³¹P NMR parameters for key Me-FerroLANE complexes, highlighting how the coordination mode dictates the spectroscopic output.

Complex	Coordination Geometry	³¹P NMR Shift ( δ , ppm)	JPt−P​ Coupling (Hz)	Structural Implication
trans-[Pt(Me-FerroLANE)(Ph)(Cl)]n	Trans-bridging (Oligomeric)	31.4	2936	Symmetric trans-phosphines [1]
[Pt(Me-FerroLANE)(PMe2OB(ArF)2OH)]+	Cis-chelating	-	3826 (P trans to O)	Weak trans influence of OH-B [4]
cis-Pt(Me-FerroLANE)(Ph)(Cl)	Cis-chelating (Monomeric)	Two distinct signals	~1700 / ~4000*	Asymmetric trans influences [1]
[Cu(Me-FerroLANE)(NCMe)][PF6]	Cis-chelating	~ -13.5	N/A	Labile, requires VT-NMR [2]

*Typical values reflecting the differing trans influences of Phenyl vs. Chloride ligands.

References

• Title: Synthesis and Structure of Platinum Bis(phospholane) Complexes Pt(diphos*)(R)(X), Catalyst Precursors for Asymmetric Phosphine Alkylation Source: Organometallics - ACS Publications URL: [Link]

• Title: Diastereoselective Coordination of P-Stereogenic Secondary Phosphines in Copper(I) Chiral Bis(phosphine) Complexes: Structure, Dynamics, and Generation of Phosphido Complexes Source: PubMed (nih.gov) URL: [Link]

• Title: Protonolysis of the [B(ArF)4]– Anion Mediated by Nucleophile/Electrophile/Water Cooperativity in a Platinum-PMe2OH Complex Source: nsf.gov URL: [Link]

• Title: Enantioselective synthesis of ferrocene 1,3-derivatives via distal C-H activation Source: ChemRxiv URL: [Link]

Synthesis pathway and isolation of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

An in-depth technical guide detailing the synthesis, mechanistic rationale, and isolation of the privileged chiral ligand 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene.

Strategic Rationale and Catalytic Significance

1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene, commonly referred to as (S,S)-Me-FerroLANE , represents a highly specialized class of chiral bidentate phosphine ligands. By marrying the electron-rich, conformationally flexible 1,1'-ferrocenediyl backbone with the rigid, sterically demanding chiral environment of 2,5-dimethylphospholane rings, this ligand exerts profound stereocontrol in transition-metal catalysis.

From an application standpoint, Rh(I) complexes bearing the (S,S)-Me-FerroLANE ligand have demonstrated exceptional efficacy in the asymmetric hydrogenation of enamines. A landmark industrial application is the highly enantioselective synthesis of sitagliptin—a potent DPP-4 inhibitor for type 2 diabetes—where this catalytic system achieves an outstanding 98% enantiomeric excess (ee)[1],[2]. Furthermore, its coordination chemistry has been extensively mapped, revealing versatile bridging and chelating behaviors in luminescent copper(I) halide complexes[3],[4].

Retrosynthetic Logic and Mechanistic Causality

The construction of (S,S)-Me-FerroLANE relies on a convergent retrosynthetic strategy. The architecture is assembled via the base-mediated double alkylation of 1,1'-bis(phosphino)ferrocene using a chiral cyclic sulfate, specifically (2R,5R)-hexanediol cyclic sulfate[5].

Causality of the Cyclic Sulfate Electrophile: Why employ a cyclic sulfate rather than a standard ditosylate or mesylate? Cyclic sulfates possess a significantly higher electrophilic character due to the rigid ring strain and the powerful electron-withdrawing nature of the sulfate group. This ensures near-instantaneous nucleophilic attack at low temperatures, effectively suppressing competing E2 elimination pathways that typically plague secondary alkyl sulfonates.

Stereochemical Inversion: The stereocontrol is dictated by a double SN​2 Walden inversion. To achieve the (2S,5S)-configuration in the final phospholane rings, one must start with the (2R,5R)-diol. The first nucleophilic attack by the phosphide anion inverts the C2 center (R → S). The subsequent intramolecular attack inverts the C5 center (R → S), locking the ring into the desired (S,S)-geometry.

Fig 1: Convergent synthesis workflow of (S,S)-Me-FerroLANE from ferrocene and (2R,5R)-hexanediol.

Step-by-Step Experimental Methodologies

As a self-validating system, this workflow requires rigorous exclusion of oxygen and moisture. The electron-rich nature of the ferrocenyl phosphines makes them highly susceptible to oxidation. All manipulations must be performed using standard Schlenk line techniques or within a nitrogen-filled glovebox.

Phase 1: Synthesis of the Chiral Electrophile

• Sulfite Formation: Dissolve (2R,5R)-hexanediol (1.0 eq) in anhydrous CH₂Cl₂. Add thionyl chloride (SOCl₂, 1.2 eq) dropwise at 0 °C. Reflux for 2 hours. The release of HCl and SO₂ drives the reaction to completion.

• Oxidation to Sulfate: Concentrate the cyclic sulfite intermediate. Redissolve in a biphasic mixture of CCl₄/CH₃CN/H₂O. Add NaIO₄ (1.5 eq) and a catalytic amount of RuCl₃·H₂O (0.1 mol%). Validation & Causality: The RuO₄ generated in situ selectively oxidizes the sulfite to the sulfate without cleaving the carbon backbone. The reaction is complete when the organic layer turns a persistent yellow.

• Isolation: Extract with CH₂Cl₂, wash with water, and filter through a short pad of silica gel to remove ruthenium residues. Crystallize from ether/hexane to yield the cyclic sulfate as a white crystalline solid.

Phase 2: Synthesis of the Nucleophilic Backbone

• Lithiation: Treat ferrocene with TMEDA and n-BuLi in hexanes to form 1,1'-dilithioferrocene.

• Phosphination: Add ClP(NEt₂)₂ at -78 °C, followed by warming to room temperature. Quench with anhydrous HCl in ether to yield 1,1'-bis(dichlorophosphino)ferrocene.

• Reduction: Slowly add the intermediate to a suspension of LiAlH₄ in THF at -20 °C. Validation: Monitor via ³¹P NMR. The shift from ~ +160 ppm (dichlorophosphine) to ~ -130 ppm (primary phosphine) confirms successful reduction.

Phase 3: Base-Mediated Coupling and Cyclization

This is the critical stereogenic step[5].

• Preparation: In a rigorously degassed Schlenk flask, dissolve (2R,5R)-hexanediol cyclic sulfate (2.1 eq) in anhydrous THF. Add 1,1'-bis(phosphino)ferrocene (1.0 eq) via syringe. Do not stir yet.

• Deprotonation & Coupling: Cool the flask to 0 °C. Begin rapid stirring and add sec-BuLi or n-BuLi (4.2 eq) dropwise over 1 hour. Causality: Adding the base slowly to the premixed phosphine/sulfate ensures that the phosphide anion is consumed by the electrophile the exact moment it is generated. This pseudo-high-dilution effect prevents intermolecular oligomerization. The first deprotonation triggers the intermolecular attack; the second deprotonation triggers the faster intramolecular ring closure.

Fig 2: Mechanistic pathway of the double SN2 Walden inversion forming the (2S,5S)-phospholane ring.

Phase 4: Isolation and Purification

• Quenching: Quench the reaction with a minimal amount of degassed water to destroy excess BuLi and hydrolyze the lithium sulfate salts.

• Extraction: Remove THF under vacuum. Extract the residue with anhydrous, degassed pentane. Causality: (S,S)-Me-FerroLANE is highly soluble in non-polar solvents, whereas the lithium sulfate byproduct is entirely insoluble, allowing for a clean separation via filtration.

• Purification: Filter the pentane extract through a pad of basic alumina (deactivated, under N₂) to remove polar impurities.

• Crystallization: Concentrate the filtrate and cool to -20 °C to precipitate (S,S)-Me-FerroLANE as an orange/red crystalline solid. Validation: ³¹P NMR in C₆D₆ should show a sharp singlet at approximately -8.9 ppm, confirming the symmetric tertiary phosphine environment[4].

Quantitative Data Presentation

To understand why (S,S)-Me-FerroLANE is selected over its benzene or ethane-backed analogs, we must compare their structural and electronic parameters. The ferrocene backbone imparts a wider bite angle and greater electron density to the metal center, which is critical for accelerating oxidative addition steps in catalysis[6],[7].

Table 1: Comparative Properties of Chiral Bis(phospholane) Ligands

Ligand	Backbone	Approx. Bite Angle (°)	Electronic Nature	³¹P NMR Shift (Free Ligand)
(S,S)-Me-BPE	1,2-Ethylene	~82°	Highly electron-rich	~ -15.0 ppm
(S,S)-Me-DuPhos	1,2-Phenylene	~83°	Moderately electron-rich	~ -11.2 ppm
(S,S)-Me-FerroLANE	1,1'-Ferrocenediyl	~96°	Very electron-rich	~ -1.1 ppm

(Note: Bite angles are representative of typical square-planar Pt/Pd complexes. ³¹P NMR shifts are recorded in CDCl₃).

References

• Khopade, K. V. et al. "Highly Enantioselective Synthesis of Sitagliptin." Asian Journal of Organic Chemistry, 2020.[Link]

• Gibbons, S. K. et al. "Synthesis, Structure, and Luminescence of Copper(I) Halide Complexes of Chiral Bis(phosphines)." Inorganic Chemistry, 2017.[Link]

• Chikkali, S. H. et al. "Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation." Chemical Reviews, 2021.[Link]

• Burk, M. J. "Process for preparing cyclic phosphines.

• Haddow, M. F. et al. "Heterobimetallic complexes with highly flexible 1,1′-bis(phospholanoalkyl)ferrocene ligands." Dalton Transactions, 2015.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. EP1028967B1 - Process for preparing cyclic phosphines - Google Patents [patents.google.com]
• 6. Heterobimetallic complexes with highly flexible 1,1′-bis(phospholanoalkyl)ferrocene ligands - Dalton Transactions (RSC Publishing) DOI:10.1039/C5DT02567B [pubs.rsc.org]
• 7. air.unimi.it [air.unimi.it]

Advanced NMR Spectroscopy Protocols for the Purity Analysis of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

A Technical Guide for Application Scientists and Drug Development Professionals

Executive Summary

In the realm of late-stage pharmaceutical development and asymmetric transition-metal catalysis, the chiral ligand 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene—commonly known as (S,S)-Me-FerroLANE (CAS: 162412-87-5)—is a privileged scaffold. Its rigid ferrocene backbone and highly electron-rich phospholane rings enable exceptional enantioselectivity in Rh- and Ru-catalyzed hydrogenations. However, the exact structural features that make it a potent catalyst also make it highly susceptible to auto-oxidation. Trace impurities, whether chemical (phosphine oxides) or stereochemical (meso diastereomers), can drastically erode enantiomeric excess (ee) and cause catastrophic failures in Active Pharmaceutical Ingredient (API) scale-up. This whitepaper outlines a self-validating, causality-driven Nuclear Magnetic Resonance (NMR) spectroscopy workflow for the rigorous purity certification of (S,S)-Me-FerroLANE.

Spectroscopic Signatures: Baseline Quantitative Data

Before quantifying trace impurities, establishing the baseline spectroscopic signature of the pure ligand is critical. The 31 P nucleus is the gold standard for phosphine purity analysis due to its 100% natural abundance, high gyromagnetic ratio, and extreme sensitivity to changes in the local electronic environment.

According to , the free, unoxidized (S,S)-Me-FerroLANE ligand exhibits a highly characteristic singlet at δ -1.1 ppm in CDCl3​ [1]. Any deviation from this shift, or the appearance of secondary peaks, immediately flags chemical or stereochemical degradation.

Table 1: Reference NMR Chemical Shifts for Pure (S,S)-Me-FerroLANE

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment / Structural Feature
31 P	-1.1	Singlet (s)	Free (S,S)-Me-FerroLANE phosphorus nuclei[1]
1 H	4.05 – 4.35	Multiplets (m)	Ferrocene backbone (Cp ring protons)
1 H	1.10 – 1.40	Doublets/Multiplets	Phospholane methyl groups ( −CH3​ )
13 C	71.0 – 75.0	Multiplets (m)	Ferrocene cyclopentadienyl carbons
13 C	14.5 – 19.5	Doublets (d)	Phospholane methyl carbons

Causality in Experimental Design: The Physics of qNMR

Standard qualitative NMR is insufficient for pharmaceutical-grade purity analysis. To achieve quantitative NMR (qNMR) capable of detecting impurities at the 0.1% threshold, the experimental design must account for the underlying quantum mechanical behavior of the nuclei.

• The Causality of Inverse-Gated Decoupling: Standard continuous 1 H decoupling induces the Nuclear Overhauser Effect (NOE), which artificially enhances the 31 P signals depending on their spatial proximity to protons. This ruins quantitative integration. We mandate inverse-gated decoupling , which turns the decoupler on only during data acquisition. This suppresses NOE while maintaining sharp singlet peaks, ensuring the peak area strictly correlates with molar concentration.

• The Causality of Long Relaxation Delays ( D1​ ): Phosphorus nuclei in bulky organometallic frameworks exhibit long longitudinal relaxation times ( T1​ ). If the relaxation delay ( D1​ ) between pulses is too short, the spins do not fully return to thermal equilibrium. This leads to the under-integration of impurities that have different T1​ values than the main peak. A D1​ of ≥15 seconds is physically required for this ligand.

• The Causality of Anaerobic Handling: Electron-rich alkyl phosphines auto-oxidize rapidly. Atmospheric oxygen diffuses through standard NMR caps during a multi-hour acquisition, artificially inflating the phosphine oxide impurity profile. Hermetically sealed J. Young tubes are non-negotiable.

Self-Validating Experimental Protocols

The following protocols are designed as closed-loop, self-validating systems to ensure absolute trustworthiness in the analytical readout.

Protocol A: Chemical Purity via Quantitative 31 P{ 1 H} NMR

This protocol quantifies unreacted starting materials and oxidation byproducts (e.g., phosphine oxides, which typically appear far downfield between δ +40 to +60 ppm).

• Anaerobic Preparation: Inside a nitrogen-filled glovebox ( O2​ < 1 ppm), weigh exactly 15.0 mg of the (S,S)-Me-FerroLANE batch. Dissolve thoroughly in 0.6 mL of CDCl3​ that has been previously dried over basic alumina and degassed via three freeze-pump-thaw cycles.

• Hermetic Transfer: Transfer the solution to a 5 mm J. Young NMR tube equipped with a PTFE valve and seal tightly before removing from the glovebox.

• Spectrometer Calibration: Insert the sample into a ≥400 MHz NMR spectrometer. Tune and match the probe specifically for the 31 P frequency. Shim the magnetic field until the residual CHCl3​ proton signal has a line width at half height (LWHH) of < 1.0 Hz.

• qNMR Acquisition:

  • Pulse Sequence: Inverse-gated decoupling (zgig).

  • Relaxation Delay ( D1​ ): 15.0 seconds.

  • Number of Scans (NS): 512 (to achieve the required signal-to-noise ratio).

• Data Processing & Self-Validation: Apply a 1.0 Hz exponential line broadening (LB) function before Fourier transformation. Perform a high-order polynomial baseline correction.

  • Validation Check: Integrate a region of baseline noise equal in width to the main peak. The system is validated if the noise integral is < 0.1% of the main δ -1.1 ppm signal integral.

Fig 1. Anaerobic sample preparation and qNMR acquisition workflow for purity analysis.

Protocol B: Stereochemical Purity via Chiral Metal Coordination

Enantiomers (e.g., the (R,R) impurity in an (S,S) batch) are NMR-indistinguishable in an achiral environment. To evaluate stereochemical purity without relying solely on chiral HPLC, we utilize diastereoselective coordination to a chiral metal center, a technique thoroughly validated in [2].

• Derivatization: In the glovebox, react a 10.0 mg aliquot of the ligand batch with a stoichiometric equivalent of an enantiopure metal precursor, such as a chiral Cu(I) complex or a chiral Pt(II) resolving agent ()[3].

• Acquisition: Acquire a standard 31 P{ 1 H} NMR spectrum using the parameters from Protocol A.

• Interpretation: Coordination to the metal center breaks the symmetry. For example, binding to specific Cu(I) halides shifts the (S,S)-Me-FerroLANE phosphorus signal from δ -1.1 ppm to the positive region (e.g., δ +3.5 ppm in CDCl3​ )[1]. If the (R,R) enantiomer or meso form is present, a secondary set of diastereomeric peaks will appear at distinct chemical shifts. Integrating these distinct peaks provides a direct, highly accurate measurement of the enantiomeric excess (ee).

Logical Framework for Impurity Resolution

When interpreting the final spectra, Application Scientists should utilize the following deterministic logic tree to classify and trace the origin of any observed impurities.

Fig 2. Logical decision tree for interpreting 31P NMR chemical shifts to identify impurities.

References

• Title: Synthesis, Structure, and Luminescence of Copper(I) Halide Complexes of Chiral Bis(phosphines) Source: Inorganic Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and Structure of Platinum Bis(phospholane) Complexes Pt(diphos*)(R)(X), Catalyst Precursors for Asymmetric Phosphine Alkylation Source: Organometallics (ACS Publications) URL: [Link]

• Title: Diastereoselective Coordination of P-Stereogenic Secondary Phosphines in Copper(I) Chiral Bis(phosphine) Complexes: Structure, Dynamics, and Generation of Phosphido Complexes Source: Inorganic Chemistry (PubMed / NIH) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Diastereoselective Coordination of P-Stereogenic Secondary Phosphines in Copper(I) Chiral Bis(phosphine) Complexes: Structure, Dynamics, and Generation of Phosphido Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Coordination Chemistry of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene with Rhodium and Ruthenium: A Technical Guide for Asymmetric Catalysis

Executive Summary

The development of privileged chiral ligands is the cornerstone of modern asymmetric catalysis. Among these, 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (widely known as (S,S)-Me-FerroLANE ) stands out as a highly effective C2​ -symmetric bidentate phosphine ligand. By merging the rigid, sterically encumbered 2,5-dimethylphospholane rings with a flexible ferrocene backbone, this ligand creates a unique chiral pocket. This technical whitepaper explores the structural paradigms, coordination chemistry, and catalytic applications of (S,S)-Me-FerroLANE with Rhodium (Rh) and Ruthenium (Ru), providing drug development professionals and synthetic chemists with actionable, field-proven methodologies.

Structural and Electronic Paradigms of (S,S)-Me-FerroLANE

The architectural design of (S,S)-Me-FerroLANE is not arbitrary; it is an exercise in precise spatial engineering.

• Bite Angle Causality: Unlike the ethane backbone in BPE (bite angle ~86°) or the benzene backbone in DuPhos (~87°), the ferrocene backbone in Me-FerroLANE induces a significantly wider natural bite angle of 101°–102° in square planar transition metal complexes . This expanded bite angle physically projects the 2,5-dimethyl groups forward, tightening the chiral pocket around the equatorial plane of the metal. This steric mapping is crucial for distinguishing the enantiofaces of bulky substrates during the stereocontrolled step.

• Electronic Nature: The alkyl-substituted phospholane rings are highly σ -donating. This electron-rich nature increases the electron density at the coordinated metal center, which thermodynamically favors and kinetically accelerates the oxidative addition of H2​ —often the rate-limiting step in hydrogenation cycles.

Rhodium Coordination and Catalytic Workflows

Coordination Chemistry

Rhodium(I) precatalysts are typically generated by the ligand exchange of [Rh(COD)2​]X (where X is a non-coordinating anion like BF4−​ or OTf− ) with (S,S)-Me-FerroLANE. The resulting cationic complex, [Rh((S,S)-Me-FerroLANE)(COD)]+ , is a stable, isolable solid. Upon exposure to H2​ , the 1,5-cyclooctadiene (COD) ligand is hydrogenated and dissociates, generating the highly reactive 14-electron solvated species [Rh((S,S)-Me-FerroLANE)(Solv)2​]+ .

Applications in Drug Development

Rh-FerroLANE complexes are highly proficient in the asymmetric hydrogenation of functionalized olefins, such as dehydroamino acids, enamides, and itaconates. Recently, these complexes have been evaluated in the industrial synthesis of critical pharmaceutical intermediates, including the asymmetric reductive amination pathways for APIs like sitagliptin, where the rigid chiral pocket ensures near-perfect enantiomeric excess .

Mechanistic Visualization

The catalytic cycle operates via an unsaturated pathway. The substrate coordinates prior to the oxidative addition of hydrogen. The stereochemistry is locked during the migratory insertion step.

Figure 1: Catalytic cycle of Rh((S,S)-Me-FerroLANE)-catalyzed asymmetric hydrogenation.

Ruthenium Coordination and Bifunctional Catalysis

Ruthenium(II) coordination chemistry with Me-FerroLANE typically involves the formation of octahedral complexes, such as trans-RuCl2​((S,S)-Me-FerroLANE)(diamine) . These are synthesized by reacting the ligand with polymeric [RuCl2​(p-cymene)]2​ followed by the addition of a chiral diamine (e.g., DPEN).

• Mechanistic Causality: In Ru-catalyzed ketone and imine hydrogenation, the mechanism operates via a Noyori-type outer-sphere bifunctional pathway. The strongly σ -donating Me-FerroLANE stabilizes the Ru-hydride intermediate, while the diamine ligand provides an N-H proton that hydrogen-bonds with the substrate's heteroatom. The wide bite angle of the ferrocene backbone ensures that the hydride transfer occurs with strict enantioface selectivity, preventing competitive background reactions.

Quantitative Data: Ligand Benchmarking

Table 1: Structural and Electronic Parameters of Phospholane Ligands

Ligand	Backbone	Bite Angle (°)	Electronic Nature	Typical Metal Applications
(S,S)-Me-BPE	Ethane	86 - 88	Strongly σ -donating	Rh, Ru, Pt
(S,S)-Me-DuPhos	Benzene	87 - 89	Strongly σ -donating	Rh, Ru, Pd
(S,S)-Me-FerroLANE	Ferrocene	101 - 102	Strongly σ -donating	Rh, Ru, Cu

Table 2: Catalytic Benchmarks in Asymmetric Hydrogenation

Substrate	Catalyst System	Pressure (bar)	Temp (°C)	ee (%)
Methyl α -acetamidoacrylate	[Rh((S,S)-Me-FerroLANE)(COD)]BF4​	2.0	25	>99
Dimethyl itaconate	[Rh((S,S)-Me-FerroLANE)(COD)]BF4​	2.0	25	98
Sitagliptin Enamine Precursor	Rh/(S,S)-Me-FerroLANE	20.0	50	>95

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems.

Protocol 1: Synthesis of [Rh((S,S)-Me-FerroLANE)(COD)]BF4​ Precatalyst

• Preparation: In a nitrogen-filled glovebox, weigh 1.0 equiv of [Rh(COD)2​]BF4​ and 1.05 equiv of (S,S)-Me-FerroLANE.

  • Causality: Non-coordinating anions ( BF4−​ ) are essential to ensure that solvent molecules can easily dissociate during the catalytic cycle, leaving a vacant coordination site for the incoming olefin.

• Solvation: Dissolve the Rh precursor in anhydrous, strictly degassed dichloromethane (DCM).

  • Causality: Free dialkylphospholanes are highly susceptible to oxidation. Degassing prevents the irreversible formation of catalytically dead phosphine oxides.

• Ligand Addition: Add the ligand dropwise as a solution in DCM over 10 minutes.

  • Causality: Rapid addition creates local concentration gradients, promoting the formation of thermodynamically stable but catalytically inactive bis-ligated [Rh(L)2​]+ species.

• Stirring & Validation: Stir at room temperature for 2 hours. The solution will transition from yellow to deep orange/red.

  • Validation Check: An aliquot analyzed by 31P NMR should show a sharp doublet at ~ δ 35 ppm ( JRh−P​≈150 Hz), confirming the displacement of one COD ligand and the formation of the target complex.

• Isolation: Concentrate the solution in vacuo to ~20% volume. Slowly add anhydrous diethyl ether to precipitate the complex. Filter the microcrystalline solid, wash with diethyl ether, and dry under high vacuum.

Protocol 2: High-Pressure Asymmetric Hydrogenation Workflow

• Substrate Loading: In a Schlenk flask, dissolve the olefin substrate in degassed methanol.

• Catalyst Addition: Add 0.1–1.0 mol% of the [Rh((S,S)-Me-FerroLANE)(COD)]BF4​ precatalyst.

• Reactor Transfer: Transfer the solution to a stainless-steel autoclave under a positive pressure of argon.

• Purging: Purge the autoclave three times with H2​ gas (pressurize to 5 bar, then vent).

  • Causality: Strict exclusion of oxygen is necessary to prevent the oxidation of the highly nucleophilic Rh-hydride intermediates formed post-oxidative addition.

• Hydrogenation: Pressurize the reactor to the desired H2​ pressure (e.g., 10 bar) and stir at the target temperature.

  • Validation Check: Monitor the pressure drop. Hydrogen uptake should eventually plateau. GC/HPLC analysis of an aliquot must show >99% conversion before proceeding to workup.

• Workup: Vent the reactor, concentrate the mixture, and pass it through a short pad of silica gel (eluting with ethyl acetate) to remove the metal catalyst.

References

• Synthesis and Structure of Platinum Bis(phospholane) Complexes Pt(diphos)(R)(X), Catalyst Precursors for Asymmetric Phosphine Alkylation* Source: Organometallics (ACS Publications) URL:[Link]

• Synthesis, Structure, Dynamics, and Enantioface-Selective η3-Benzyl Coordination in the Chiral Rhodium Complexes Rh(diphos)(η3-CH2Ph)* Source: Organometallics (ACS Publications) URL:[Link]

• Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation (WO2020121321A1)

Crystallographic Insights into 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the crystallographic data and structural characteristics of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene, a prominent chiral phosphine ligand, and its derivatives. Commonly known as (S,S)-Me-Ferrocelane™, this ligand has garnered significant attention in asymmetric catalysis. Understanding its three-dimensional structure is paramount for elucidating reaction mechanisms and designing novel, more efficient catalysts. This document synthesizes available crystallographic information, details the experimental protocols for obtaining such data, and offers insights into the structural nuances that dictate the ligand's reactivity and stereoselectivity. While a specific, publicly available crystallographic information file (CIF) for the free ligand is not readily found, analysis of its metal complexes provides critical structural parameters.

Introduction: The Significance of Chiral Ferrocene-Based Ligands

Ferrocene-based ligands have become indispensable in modern synthetic chemistry, particularly in the realm of asymmetric catalysis. Their unique sandwich structure provides a rigid and sterically defined scaffold, which, when functionalized with chiral moieties, can induce high levels of enantioselectivity in a wide range of chemical transformations. 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene belongs to a class of C₂-symmetric diphosphine ligands that have demonstrated exceptional performance in catalytic applications such as hydrogenation, cross-coupling reactions, and cyclization processes.

The stereoelectronic properties of these ligands, which are a direct consequence of their three-dimensional architecture, govern their coordination to metal centers and the subsequent catalytic cycle. Therefore, a detailed understanding of their solid-state structure through single-crystal X-ray diffraction is of fundamental importance for rational catalyst design.

Molecular Structure and Conformation

The molecular structure of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene is characterized by a central ferrocene unit with two chiral 2,5-dimethylphospholano substituents, one on each cyclopentadienyl (Cp) ring. The chirality of the ligand arises from the stereocenters within the phospholane rings. The overall geometry and the relative orientation of the phospholano groups are crucial for defining the chiral pocket around the metal center in its complexes.

Caption: General molecular structure of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene.

Crystallographic Data of a Representative Derivative

Table 1: Representative Crystallographic Data for a Ferrocene-Phospholane Ligand in a Metal Complex

Parameter	Value	Significance
Crystal System	Orthorhombic	Describes the basic geometry of the unit cell.
Space Group	P2₁2₁2₁	Indicates the symmetry elements within the unit cell.
a (Å)	Value	Unit cell dimension.
b (Å)	Value	Unit cell dimension.
c (Å)	Value	Unit cell dimension.
α, β, γ (°)	90, 90, 90	Angles of the unit cell.
Fe-Cp (centroid) (Å)	~1.65	Distance from iron to the center of the cyclopentadienyl rings.
P-M-P bite angle (°)	~83-85	The angle formed by the phosphorus atoms and the metal center, a critical parameter for catalytic activity.

| Cp-Fe-Cp tilt angle (°) | ~1-5 | The angle between the planes of the two cyclopentadienyl rings. |

Note: The exact values for the unit cell dimensions and other parameters are dependent on the specific derivative and the crystallization conditions. The values presented are typical for this class of compounds.

Experimental Protocol for Crystallographic Analysis

Obtaining high-quality single crystals suitable for X-ray diffraction is a critical step in determining the molecular structure of these compounds. The following is a generalized protocol that has proven effective for ferrocene-based phosphine ligands and their metal complexes.

Crystallization

• Solvent Selection: The choice of solvent is crucial. A solvent system in which the compound is sparingly soluble is ideal. Common solvents for ferrocene derivatives include dichloromethane, chloroform, toluene, and hexane. Often, a binary solvent system is employed to achieve slow crystallization.

• Method:

  • Slow Evaporation: A dilute solution of the compound in a suitable solvent (e.g., dichloromethane) is left undisturbed in a loosely capped vial at room temperature. The slow evaporation of the solvent leads to the formation of single crystals over several days.

  • Solvent Diffusion: A solution of the compound in a good solvent (e.g., dichloromethane) is layered with a miscible anti-solvent in which the compound is insoluble (e.g., hexane). The slow diffusion of the anti-solvent into the solution reduces the solubility of the compound, promoting crystal growth at the interface.

  • Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below.

X-ray Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations and potential solvent loss.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².

Caption: Experimental workflow for crystallographic analysis.

Causality in Experimental Choices

• Low-Temperature Data Collection: Performing X-ray diffraction at cryogenic temperatures is standard practice for organometallic compounds. This is because it reduces the thermal motion of the atoms, leading to a more precise determination of their positions and a higher quality electron density map. For ferrocene derivatives, which can sometimes be prone to disorder in the cyclopentadienyl rings, low-temperature data collection can help to resolve this issue.

• Choice of Crystallization Technique: The slow evaporation method is often the simplest to implement, but it may not always yield the best quality crystals. Solvent diffusion provides better control over the rate of crystallization, which can lead to larger and more well-ordered crystals. The choice of technique is often determined empirically for each new compound.

Conclusion and Future Outlook

The crystallographic data of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene derivatives, primarily obtained from their metal complexes, provide crucial insights into their conformational and stereoelectronic properties. These structural details are fundamental to understanding their efficacy as ligands in asymmetric catalysis. The continued exploration of the solid-state structures of new derivatives and their coordination compounds will undoubtedly pave the way for the development of next-generation catalysts with enhanced activity and selectivity. Researchers are encouraged to deposit their crystallographic data in public databases to facilitate broader scientific progress in this field.

References

• While a specific publication detailing the crystal structure of the free 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene could not be cited, information on similar ferrocene-based phosphine ligands and their metal complexes can be found in various organometallic chemistry journals and crystallographic databases. For researchers seeking to perform their own crystallographic studies, the Cambridge Crystallographic Data Centre (CCDC) provides extensive resources and data deposition services at [Link].

Protocols & Analytical Methods

Application Note: Rhodium-Catalyzed Asymmetric Hydrogenation of Enamines Using 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Executive Summary

The synthesis of enantiopure chiral amines is a critical pillar in modern pharmaceutical development, particularly for the production of active pharmaceutical ingredients (APIs) like the DPP-4 inhibitor Sitagliptin[1]. Direct transition-metal-catalyzed asymmetric hydrogenation (AH) of unprotected enamines offers unparalleled atom economy and scalability[2]. This application note provides an authoritative, self-validating protocol for the highly enantioselective hydrogenation of enamine precursors using the privileged chiral ligand 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (commonly referred to as (S,S)-Me-FerroLANE).

Mechanistic Rationale & Ligand Design

The structural architecture of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene is engineered for precision.

• The Ferrocene Backbone: Unlike the rigid benzene backbone of DuPhos or the ethane backbone of BPE, the ferrocene core provides a highly flexible yet electronically rich scaffold. Upon coordination to the Rh(I) center, the cyclopentadienyl rings lock into a specific bite angle that accommodates sterically demanding tetrasubstituted enamines.

• The Chiral Pocket: The (2S,5S)-dimethylphospholane rings project methyl groups directly into the coordination sphere. This creates a strict C2​ -symmetric steric boundary. When the enamine substrate coordinates via its alkene and directing amine/amide group, the steric bulk forces the substrate to expose only one prochiral face to the incoming rhodium-hydride, dictating strict facial selectivity.

• Proton Shuttle Mechanism: The use of a protic solvent (Methanol) is not arbitrary. Enamine hydrogenation requires a protonation step following the initial hydride transfer. Methanol acts as a proton shuttle, stabilizing the polar transition state and drastically accelerating the catalytic turnover[3].

Workflow for the Rh-catalyzed asymmetric hydrogenation using (S,S)-Me-FerroLANE.

Process Optimization & Quantitative Data

The exact reaction conditions dictate the balance between conversion rates and enantiomeric excess (ee). High temperatures overcome the activation energy of hindered enamines but can activate non-selective background pathways or cause deamination byproducts[4]. The data below summarizes the optimization landscape for the synthesis of the Sitagliptin enamine precursor.

Table 1: Effect of Reaction Parameters on Asymmetric Hydrogenation

Entry	Solvent	Temp (°C)	H₂ Pressure (bar)	Time (h)	Conversion (%)	Enantiomeric Excess (%)
1	Dichloromethane	90	20	18	< 10	N/A
2	Trifluoroethanol	90	20	18	45	65
3	Methanol	90	20	18	89	88
4	Methanol	50	30	18	> 95	92

Data Insight: Entry 3 demonstrates the baseline efficacy of the (S,S)-Me-FerroLANE ligand[4]. By increasing the hydrogen pressure to 30 bar and lowering the temperature to 50 °C (Entry 4), the kinetic resolution is enhanced, minimizing dimer formation and pushing the ee above 90%, which can subsequently be upgraded to >99% via salt precipitation.

Self-Validating Experimental Protocol

This protocol is designed with built-in causality and validation checks to ensure reproducibility at both the bench and pilot-plant scales.

Phase 1: Pre-Catalyst Activation (Glovebox Required)

Causality: Rhodium(I) precursors and electron-rich phospholanes are highly susceptible to oxidation. Exposure to O2​ forms phosphine oxides, permanently destroying the chiral pocket and halting the catalytic cycle.

• Inside an argon-filled glovebox ( O2​ < 1 ppm, H2​O < 1 ppm), weigh 1.0 mol% of [Rh(COD)2]OTf and 1.05 mol% of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene.

• Dissolve the mixture in 2.0 mL of anhydrous, degassed Methanol.

• Stir at room temperature for 30 minutes.

  • Validation Check: The solution must transition from a pale orange to a deep, vibrant red, indicating successful displacement of the cyclooctadiene (COD) ligands and formation of the active [Rh(Me-FerroLANE)]+ complex. If the solution turns brown/black, oxidation has occurred; discard the batch.

Phase 2: Substrate Preparation & Reactor Loading

• In a separate vial within the glovebox, dissolve the enamine substrate (e.g., 0.21 mmol) in 3.0 mL of anhydrous Methanol.

• Transfer both the substrate solution and the pre-catalyst solution into a glass-lined stainless steel high-pressure autoclave equipped with a magnetic stir bar.

• Seal the autoclave tightly before removing it from the glovebox.

Phase 3: Asymmetric Hydrogenation

Causality: Hydrogenation is a triphasic reaction (solid/liquid/gas). High agitation is mandatory to eliminate gas-liquid mass transfer resistance, ensuring the reaction remains kinetically controlled by the chiral catalyst rather than diffusion-limited.

• Connect the autoclave to a high-purity H2​ line. Purge the lines, then flush the reactor 3 times with N2​ (10 bar) and 3 times with H2​ (10 bar).

• Pressurize the reactor to exactly 30 bar of H2​ .

• Heat the reactor to 50 °C and set the stirring rate to 800 rpm .

  • Validation Check: Monitor the pressure gauge. A stoichiometric pressure drop should be observable within the first 4 hours. If the pressure remains entirely static, suspect catalyst poisoning by residual halides in the substrate or a failed seal.

• Allow the reaction to proceed for 18 hours.

Phase 4: Workup and Chiral Enrichment

• Cool the reactor to room temperature and carefully vent the hydrogen gas in a fume hood.

• Transfer the deep red solution to a round-bottom flask and concentrate under reduced pressure.

• Optional but Recommended (ee Upgrading): Dissolve the crude amine in aqueous ethanol and add 1.0 equivalent of phosphoric acid. Heat to 70 °C, then cool slowly to 4 °C. Filter the resulting phosphate salt. This thermodynamic crystallization upgrades the optical purity from ~92% to >99% ee[4].

Analytical Validation

To verify the success of the protocol, perform the following analyses:

• Conversion Analysis (NMR): Take a crude 1H -NMR in CD3​OD . The disappearance of the vinylic proton signal of the enamine (typically around δ 5.5 - 6.5 ppm) and the appearance of the aliphatic chiral center proton validates >95% conversion.

• Enantiomeric Excess (Chiral HPLC): Analyze the free base using a Chiralpak AD-H or IA column.

  • Conditions: Hexane/Isopropanol/Diethylamine (e.g., 80:20:0.1 v/v/v), Flow rate: 1.0 mL/min, Detection: UV at 210 nm.

  • Baseline separation of the (R) and (S) enantiomers will confirm the facial selectivity imparted by the (S,S)-Me-FerroLANE ligand.

References

• Chemical Reviews (ACS Publications) Title: Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation Source: ACS Publications, 2021 URL:[Link]

• Highly Enantioselective Synthesis of Sitagliptin Title: Highly Enantioselective Synthesis of Sitagliptin Source: ResearchGate / Asian Journal of Organic Chemistry (Chikkali et al.) URL:[Link]

• Patent: Preparation of Sitagliptin Title: WO2020121321A1 - Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation Source: Google Patents URL

Sources

• 1. WO2020121321A1 - Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Enantioselective synthesis of pharmaceutical intermediates with 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Introduction and Mechanistic Rationale

The synthesis of enantiopure pharmaceutical intermediates demands chiral ligands that deliver both high catalytic activity and rigorous stereocontrol. The ligand 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene , commonly known as (S,S)-Me-Ferrocelane , represents a critical evolution in the DuPhos/BPE family of chiral phosphines[1].

(S,S)-Me-Ferrocelane distinguishes itself from its ethane-bridged (BPE) and benzene-bridged (DuPhos) counterparts through its electron-rich ferrocene backbone.

• Causality of the Ferrocene Backbone : The metallocene architecture imparts a wider, more conformationally flexible bite angle. This flexibility is crucial when coordinating sterically demanding transition metals (e.g., Rh, Pd, Co) in the presence of bulky, tetrasubstituted substrates. Furthermore, the electron-donating nature of the ferrocene accelerates oxidative addition steps in cross-coupling and enhances the nucleophilicity of metal-hydride intermediates during hydrogenation.

• Quadrant Model Enantio-Induction : The (2S,5S)-dimethyl groups on the phospholane rings project into two diagonal quadrants of the metal's coordination sphere. This strict C2​ -symmetric steric blockade forces the prochiral substrate to bind exclusively in the unhindered quadrants, dictating the stereochemical outcome of the migratory insertion step.

Key Pharmaceutical Applications

Rhodium-Catalyzed Asymmetric Hydroboration

Historically, the enantioselective functionalization of acyclic tetrasubstituted alkenes has been severely limited by steric hindrance. However, recent breakthroughs demonstrate that the Rh/(S,S)-Me-Ferrocelane system successfully overcomes this barrier. In the hydroboration of α,β -unsaturated amides, the catalyst achieves complete diastereoselectivity and up to 98% enantiomeric excess (ee)[2]. The amide directing group anchors the substrate to the Rh center, while the Me-Ferrocelane ligand precisely dictates the facial approach of the borane[2].

Palladium-Catalyzed Asymmetric C(sp)–P Cross-Coupling

Chiral-at-phosphorus compounds are vital as both organocatalysts and biologically active agents (e.g., immunosuppressants). A novel kinetic resolution process utilizes Pd(dba) 2​ and (S,S)-Me-Ferrocelane to catalyze the asymmetric cross-coupling of secondary phosphine oxides with alkynyl chlorides[3]. The profound steric contrast managed by the ligand's chiral pocket allows the reaction to proceed with excellent yields (74–91%) and high enantioselectivity (91–96% ee)[3].

Quantitative Performance Summary

Table 1: Performance metrics of (S,S)-Me-Ferrocelane across diverse catalytic transformations.

Transformation	Metal Precursor	Substrate Class	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
Hydroboration	Rh(nbd) 2​ OTf	Tetrasubstituted α,β -unsaturated amides	0	85 – 95	92 – 98
C(sp)–P Coupling	Pd(dba) 2​	Alkynyl chlorides + sec-phosphine oxides	45	74 – 91	91 – 96
Hydrogenation	[Rh(COD)OH] 2​	Dehydroamino acids & Enamides	25	> 99	> 95

Experimental Workflows and System Validation

To ensure reproducibility, the following protocols are designed as self-validating systems . Visual cues (color changes) and strict environmental controls act as built-in quality assurance checkpoints.

Figure 1: Self-validating workflow for (S,S)-Me-Ferrocelane asymmetric transformations.

Protocol A: Rhodium-Catalyzed Enantioselective Hydroboration

Causality Note: The use of Rh(nbd) 2​ OTf over chloride-bound precursors prevents halide coordination from competing with the substrate, ensuring the cationic Rh center remains highly Lewis acidic[2].

• Preparation of the Active Catalyst :

  • Inside an argon-filled glovebox, weigh Rh(nbd) 2​ OTf (1.0 mol %) and (S,S)-Me-Ferrocelane (1.2 mol %) into an oven-dried 2-dram vial.

  • Add 0.5 mL of anhydrous, degassed 1,4-dioxane.

  • Validation Check: Stir for 15 minutes at room temperature. The solution must transition from pale yellow to a deep orange/red color, confirming the successful chelation of the bisphosphine ligand to the rhodium center.

• Substrate Addition :

  • To the active catalyst solution, add the tetrasubstituted α,β -unsaturated amide substrate (0.10 mmol) dissolved in 0.5 mL of 1,4-dioxane.

  • Cool the reaction vial to 0 °C using a cryo-block.

  • Dropwise, add pinacolborane (HBpin, 0.20 mmol, 2.0 equiv).

• Reaction and Workup :

  • Seal the vial and stir at 0 °C for 48 hours.

  • IPC: Remove a 5 μ L aliquot, dilute in EtOAc, and analyze via GC-FID to confirm >95% consumption of the starting material.

  • Quench the reaction by exposing it to air and adding 1 mL of methanol. Concentrate under reduced pressure and purify via flash column chromatography.

Protocol B: Palladium-Catalyzed Asymmetric C(sp)–P Cross-Coupling

Causality Note: Et 3​ N is utilized as a base to facilitate the tautomerization of the secondary phosphine oxide to its more nucleophilic phosphinous acid form, which is essential for transmetalation onto the Pd center[3].

• Catalyst Activation :

  • In a 10 mL Schlenk tube under argon flow, add Pd(dba) 2​ (15 mol %) and (S,S)-Me-Ferrocelane (20 mol %).

  • Inject 4.5 mL of anhydrous acetonitrile (MeCN) and stir for 10 minutes until a homogeneous dark solution forms.

• Reagent Introduction :

  • Add triethylamine (Et 3​ N, 2.0 equiv) via microsyringe.

  • Add the alkynyl chloride (0.3 mmol, 1.0 equiv) and the racemic secondary phosphine oxide (1.2 mmol, 4.0 equiv). Note: The excess of phosphine oxide is required for the kinetic resolution process.

• Reaction and Isolation :

  • Transfer the Schlenk tube to a pre-heated oil bath at 45 °C and stir for 18 hours.

  • Cool to room temperature, filter through a short pad of Celite to remove Pd black, and concentrate the filtrate.

  • Purify the crude mixture by silica gel chromatography to isolate the chiral alkynyl phosphine oxide.

Mechanistic Logic of Stereocontrol

The efficacy of (S,S)-Me-Ferrocelane relies on a highly predictable steric environment. The diagram below illustrates the causal relationship between ligand geometry and product enantiopurity.

Figure 2: Mechanistic pathway of enantio-induction by the (S,S)-Me-Ferrocelane ligand.

By restricting the spatial orientation of the incoming substrate, the transition state energy difference ( ΔΔG‡ ) between the two possible diastereomeric pathways is maximized, leading to the high enantiomeric excesses observed in both hydroboration and cross-coupling reactions.

Sources

• 1. 1,1′-双[(2R,5R)-2,5-二甲基磷杂环戊基]二茂铁 ≥97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: In-Situ Catalyst Preparation with 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene ((S,S)-Me-FerroLANE)

Executive Summary

1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene, commonly known as (S,S)-Me-FerroLANE, is a highly privileged chiral bis(phospholane) ligand featuring a flexible [1]. It is widely deployed in transition metal-catalyzed asymmetric transformations, most notably of enamides, itaconates, and pharmaceutical intermediates[2]. This application note details the mechanistic rationale, structural advantages, and a self-validating protocol for the in-situ preparation of active Rh/(S,S)-Me-FerroLANE catalysts.

Mechanistic Rationale & Structural Advantages

The efficacy of (S,S)-Me-FerroLANE is rooted in its unique steric and electronic profile. While structurally related to the well-known DuPhos and BPE ligand families, the ferrocene backbone of Me-FerroLANE imparts a significantly wider natural bite angle. X-ray crystallographic studies of metal-bis(phospholane) complexes reveal that Me-FerroLANE exhibits a, which is substantially larger than the 86–88° bite angles typically observed for DuPhos and BPE complexes[3].

Causality of the Bite Angle: This wider bite angle alters the spatial projection of the 2,5-dimethylphospholane rings, creating a distinct chiral pocket. During substrate coordination, this geometry enforces a more rigorous steric differentiation between the re and si faces of the incoming prochiral alkene. This often leads to superior enantiomeric excess (ee) in challenging substrates where rigid ligands like DuPhos may yield [4]. Furthermore, the electron-rich nature of the ferrocene backbone increases the electron density at the metal center, accelerating the oxidative addition of H₂ during the catalytic cycle.

The Logic of In-Situ Catalyst Preparation

Isolating pre-formed metal-ligand complexes is often time-consuming and risks degradation via oxidation. In-situ preparation—mixing the metal precursor and the ligand directly in the reaction vessel—is the industry standard for [2].

Causality behind Experimental Choices:

• Metal Precursor: [Rh(COD)₂]BF₄ is preferred because the cyclooctadiene (COD) ligands are labile and the BF₄⁻ counterion is non-coordinating. This ensures the generation of a highly active cationic Rh center[2].

• Stoichiometry (1.05 Equivalents of Ligand): A slight 5% molar excess of (S,S)-Me-FerroLANE relative to the Rh precursor is critical. This kinetically ensures complete consumption of the Rh precursor. Any uncomplexed Rh species would act as an achiral background catalyst, drastically eroding the overall enantioselectivity.

• Solvent Selection (Methanol): Methanol is the optimal solvent for the initial complexation. It weakly coordinates to the Rh center, stabilizing the intermediate[Rh(Me-FerroLANE)(COD)]⁺ complex without outcompeting the bidentate phosphine ligand.

Caption: Workflow for the in-situ generation and activation of the Rh/(S,S)-Me-FerroLANE catalyst.

Step-by-Step Protocol: Self-Validating In-Situ Preparation

Note: (S,S)-Me-FerroLANE is sensitive to oxidation. All manipulations must be performed using standard Schlenk techniques or inside an argon-filled glovebox.

Phase 1: Catalyst Pre-formation

• Preparation of the Reaction Vessel: Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with high-purity Argon (repeat 3 times).

• Reagent Charging: Inside a glovebox or under positive Argon flow, add [Rh(COD)₂]BF₄ (0.01 mmol, 1.0 equiv) and (S,S)-Me-FerroLANE (0.0105 mmol, 1.05 equiv) to the Schlenk tube.

• Solvent Addition: Inject 2.0 mL of strictly anhydrous, freeze-pump-thaw degassed methanol.

• Complexation: Stir the mixture at room temperature (20-25 °C) for 15–30 minutes. Self-Validation Checkpoint: The solution should transition from a pale yellow/orange suspension to a homogenous, deep orange-red solution. This visual cue confirms the successful displacement of one COD ligand and the formation of the [Rh(Me-FerroLANE)(COD)]⁺ pre-catalyst.

Phase 2: Substrate Introduction 5. Substrate Solution: Dissolve the prochiral substrate (e.g., an enamide or dimethyl itaconate, 1.0 mmol, S/C ratio = 100) in 3.0 mL of degassed methanol. 6. Transfer: Transfer the substrate solution to the Schlenk tube containing the pre-catalyst via a cannula or gas-tight syringe.

Phase 3: Hydrogenation & Activation 7. Purging with Hydrogen: Connect the Schlenk tube to a high-pressure H₂ line or a balloon. Carefully evacuate the Argon atmosphere (briefly, to avoid solvent boiling) and backfill with H₂. Repeat this purge cycle 3 times. 8. Reaction Execution: Pressurize the vessel with H₂ (typically 1 to 10 bar, depending on [2]) and stir vigorously. Self-Validation Checkpoint: Upon introduction of H₂, the remaining COD ligand is hydrogenated to cyclooctane and dissociates. The solution color typically shifts to a darker red/brown, confirming the generation of the active 14-electron solvento-complex[Rh(Me-FerroLANE)(MeOH)₂]⁺. 9. Completion: Monitor the reaction via TLC or GC/MS. Upon completion, vent the H₂ gas safely and concentrate the mixture under reduced pressure for subsequent product purification.

Caption: Simplified catalytic cycle for Rh-catalyzed asymmetric hydrogenation using Me-FerroLANE.

Quantitative Data Summary

The structural differences between Me-FerroLANE and other common bis(phospholane) ligands directly influence their catalytic behavior. Table 1 summarizes these key metrics.

Table 1: Comparative Metrics of Bis(phospholane) Ligands in Asymmetric Catalysis

Ligand	Backbone	Natural Bite Angle (°)	Typical ee% (Dimethyl Itaconate, Rh)	Structural Rigidity
(S,S)-Me-FerroLANE	Ferrocene	101–102	>99%	Highly flexible, electron-rich
(S,S)-Me-DuPhos	Benzene	86–88	>99%	Rigid, flat backbone
(S,S)-Me-BPE	Ethane	86–88	>98%	Highly flexible, aliphatic

Data synthesized from crystallographic analyses of Pt and Rh complexes[3] and benchmark hydrogenation studies[2].

References

• [2] Boiteau et al., "Unsymmetrical Hybrid Ferrocene-Based Phosphine-Phosphoramidites: A New Class of Practical Ligands for Rh-Catalyzed Asymmetric Hydrogenation", Organic Letters - ACS Publications. URL:[Link]

• [3] "Synthesis and Structure of Platinum Bis(phospholane) Complexes Pt(diphos*)(R)(X), Catalyst Precursors for Asymmetric Phosphine Alkylation", Organometallics - ACS Publications (2012). URL:[Link]

• [4] "Rhodium-Catalyzed Asymmetric Dehydrocoupling: Enantioselective Synthesis of a P-Stereogenic Diphospholane with Mistake-Correction", Journal of the American Chemical Society (2022). URL:[Link]

• [1] "Enantio- and Diastereoselective Total Synthesis of Belzutifan Enabled by Rh-Catalyzed Hydrogenation", Journal of the American Chemical Society. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. par.nsf.gov [par.nsf.gov]

Application Notes &amp; Protocols: A Senior Scientist's Guide to Scaling (S,S)-Me-FerroLANE Catalyzed Reactions

For researchers, process chemists, and drug development professionals, the transition of a chemical reaction from laboratory scale to pilot or manufacturing scale is a critical juncture fraught with challenges. This guide provides an in-depth technical overview and practical, field-tested protocols for the scale-up of reactions catalyzed by 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene, commercially known as (S,S)-Me-FerroLANE. This C₂-symmetric ferrocene-based diphosphine ligand has proven its merit in achieving high enantioselectivity and turnover numbers for various transformations, most notably in asymmetric hydrogenation.[1][2]

Our focus extends beyond mere procedural steps to elucidate the underlying principles—the "why" behind the "how"—to empower scientists to anticipate challenges, ensure safety, and develop robust, scalable, and efficient processes.

Part 1: Foundational Principles & Pre-Scale-up Analysis

(S,S)-Me-FerroLANE is a privileged chiral ligand, often combined with rhodium or ruthenium, for the asymmetric hydrogenation of prochiral olefins and ketones.[3][4] Its effectiveness stems from the rigid, well-defined chiral environment it creates around the metal center. Before any scale-up attempt, a thorough understanding of the reaction at the bench scale is paramount.

The Catalytic Cycle: A Mechanistic Overview

In a typical rhodium-catalyzed asymmetric hydrogenation of an olefin, the pre-catalyst, often a [Rh(diene)(S,S)-Me-FerroLANE)]⁺ complex, undergoes an activation step where the diene is hydrogenated off, creating a solvent-coordinated, catalytically active species.[5] The prochiral substrate then coordinates to the chiral metal center. This diastereomeric intermediate subsequently undergoes oxidative addition of H₂, migratory insertion, and reductive elimination to yield the chiral product and regenerate the catalyst.

The key to high enantioselectivity lies in the energetic difference between the two diastereomeric pathways, which is dictated by the steric and electronic properties of the FerroLANE ligand.

Critical Parameter Identification at Lab Scale

Before scaling, a Design of Experiments (DoE) approach at the gram scale is highly recommended to identify critical process parameters. Key parameters to investigate include:

• Catalyst Loading (Substrate-to-Catalyst Ratio, S/C): While lab-scale experiments might use S/C ratios of 100-1000, industrial processes demand much higher efficiency (S/C > 10,000). Determine the minimum catalyst loading that maintains acceptable reaction rates and enantioselectivity.

• Hydrogen Pressure: Higher pressure increases hydrogen solubility and often reaction rate, but poses significant safety and equipment challenges at scale.[6] Identify the lowest effective pressure.

• Temperature: Reaction kinetics are temperature-dependent. However, higher temperatures can lead to catalyst degradation or the formation of byproducts.[7]

• Solvent Selection: Choose a solvent that ensures solubility of the substrate, product, and catalyst, but also consider its boiling point, flammability, toxicity, and ease of removal for scale-up. Polar, less flammable solvents are often preferred.[8]

Process Safety: The Paramount Consideration

Catalytic hydrogenations are exothermic and involve highly flammable gas, often in the presence of pyrophoric catalysts.[8] A comprehensive safety assessment is non-negotiable.

• Thermal Hazard Evaluation: Use Reaction Calorimetry (RC1) or Differential Scanning Calorimetry (DSC) to determine the heat of reaction and the potential for thermal runaway.[6] This data is crucial for designing adequate cooling capacity in larger reactors.

• Hydrogen Safety: Hydrogen is highly diffusive and has a wide explosive range in air.[9] All scale-up operations must be conducted in appropriately rated equipment (e.g., pressure reactors, autoclaves) within a designated, well-ventilated area equipped with hydrogen detectors and static control measures.[7][10]

• Catalyst Handling: While the final catalyst complex may be air-stable, the ligand and some precursors can be air-sensitive.[11] Handling should be performed under an inert atmosphere (Nitrogen or Argon).

Part 2: Scale-Up Protocol Development: An Exemplar Asymmetric Hydrogenation

This section details a generalized protocol for scaling an asymmetric hydrogenation of a prochiral ketone. The causality behind each step is explained to facilitate adaptation to specific substrates.

Workflow for Scale-Up Hydrogenation

The overall process can be visualized as a multi-stage workflow, from inerting the reactor to isolating the final product.

Caption: High-level workflow for a scaled-up hydrogenation process.

Detailed Step-by-Step Protocol

Objective: To perform a 1 kg scale asymmetric hydrogenation of a generic prochiral ketone using a Rh-(S,S)-Me-FerroLANE catalyst.

Materials:

• Prochiral Ketone (Substrate): 1.0 kg

• [Rh(COD)₂]BF₄ (Precursor): (Amount determined by desired S/C ratio, e.g., 2.1 g for S/C=1000)

• (S,S)-Me-FerroLANE (Ligand): (Slight molar excess to Rh, e.g., 2.2 g)

• Solvent (e.g., degassed Methanol): 10 L

• Hydrogen Gas (High Purity): As required

• Inert Gas (Nitrogen or Argon): For purging and transfers

Equipment:

• 15-20 L Pressure Reactor (e.g., Hastelloy or Stainless Steel) with temperature control, pressure gauge, gas inlet, sampling valve, and variable speed agitation.

• Inert atmosphere glovebox or Schlenk line for catalyst preparation.

• Cannula/transfer lines for liquid transfers.

Procedure:

• Reactor Preparation (The Foundation of Success):

  • Causality: Oxygen can deactivate the catalyst and create an explosive atmosphere with hydrogen. Residual contaminants can poison the catalyst.

  • Action: Ensure the reactor is scrupulously clean and dry. Purge the vessel by pressurizing with nitrogen to ~5 bar and venting three times to ensure an inert atmosphere.

• Catalyst Preparation (The Heart of the Reaction):

  • Causality: The active catalyst is formed by the coordination of the FerroLANE ligand to the rhodium precursor. Performing this in-situ under inert conditions prevents catalyst deactivation.

  • Action: In a glovebox, weigh [Rh(COD)₂]BF₄ and (S,S)-Me-FerroLANE into a separate, dry vessel. Add ~200 mL of degassed methanol and stir for 30-60 minutes to form the catalyst solution. The solution should be homogenous.

• Charging the Reactor (Maintaining Inertness):

  • Causality: Exposure of reagents to air must be minimized.

  • Action: Under a positive pressure of nitrogen, charge the prochiral ketone and the remaining degassed methanol to the reactor. Use a cannula or pressure transfer to add the prepared catalyst solution to the reactor. Seal the reactor.

• Reaction Execution (The Transformation):

  • Causality: Mass transfer of hydrogen from the gas phase to the liquid phase is often the rate-limiting step in scale-up. Efficient agitation is critical to maximize the gas-liquid surface area.[7]

  • Action:

    • Begin agitation. A hollow-shaft agitator that disperses gas from the bottom can significantly improve hydrogen delivery.[1]

    • Pressurize and vent the reactor with hydrogen gas three times to replace the nitrogen headspace.

    • Pressurize the reactor to the target pressure (e.g., 20 bar).

    • Heat the reactor to the target temperature (e.g., 40 °C).

• In-Process Control (Validating Progress):

  • Causality: Relying on time alone is insufficient for scale-up. Real-time data ensures the reaction is proceeding as expected and determines the true endpoint.

  • Action: Monitor the reaction by observing the pressure drop from the hydrogen cylinder (hydrogen uptake). When uptake ceases, the reaction is likely complete. Take a sample via the sampling valve (after carefully purging the line) and analyze by HPLC or GC to confirm >99% conversion and determine enantiomeric excess (ee).

• Work-up and Catalyst Removal (The Purification Challenge):

  • Causality: Homogeneous catalysts are notoriously difficult to separate from the product.[12][13] Residual metals are often unacceptable in pharmaceutical products.

  • Action:

    • Once complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Purge the headspace with nitrogen.

    • Filter the reaction mixture through a pad of silica gel or a specialized metal scavenger (e.g., activated carbon) to remove the bulk of the rhodium catalyst.

    • Concentrate the filtrate under reduced pressure. The product can then be further purified by crystallization or distillation.

Part 3: Data, Troubleshooting, and Advanced Topics

Comparative Data: Lab vs. Pilot Scale

Scaling up is rarely linear. The following table illustrates potential changes and outcomes when moving from a 1 g to a 1 kg scale.

Parameter	Lab Scale (1 g)	Pilot Scale (1 kg)	Rationale for Change
Substrate	1.0 g	1000 g	1000x Scale-up
S/C Ratio	1,000	10,000	Process economy demands lower catalyst loading.
Pressure	10 bar	20 bar	To counteract potential mass transfer limitations and maintain rate with lower catalyst loading.
Temperature	40 °C	40 °C	Kept constant initially, but requires robust cooling to manage the larger exotherm.
Agitation	500 RPM (Mag. Stirrer)	300 RPM (Impeller)	Different agitation mechanics; focus is on achieving good gas dispersion, not just RPM.
Reaction Time	4 hours	12 hours	Often longer due to lower catalyst loading and mass transfer effects.
Yield	98%	96%	A slight decrease is common and acceptable on initial scale-up.
Enantiomeric Excess	>99%	>99%	Should remain high; a significant drop indicates a fundamental process issue.

Troubleshooting Common Scale-Up Issues

• Stalled Reaction (No H₂ Uptake):

  • Possible Cause: Catalyst poisoning (air leak, impure solvent/substrate) or poor mass transfer.

  • Solution: Check reactor seals. Increase agitation speed. Ensure all materials are rigorously degassed and pure.

• Low Enantioselectivity:

  • Possible Cause: Incorrect temperature, catalyst degradation, or presence of impurities that interact with the catalyst.

  • Solution: Verify temperature control. Analyze raw materials for potential poisons.

• Exotherm/Runaway Reaction:

  • Possible Cause: Insufficient cooling capacity for the reaction mass.

  • Solution:IMMEDIATE ACTION: STOP HYDROGEN FLOW, APPLY MAXIMUM COOLING. For future runs, reduce the substrate concentration or perform the reaction at a lower temperature.

Advanced Topic: Catalyst Removal and Recycling

For high-value catalysts, removal is not enough; recycling is the goal. While challenging for homogeneous catalysts, several strategies exist.[12][14]

Caption: Decision tree for selecting a catalyst/product separation strategy.

• Organic Solvent Nanofiltration (OSN): This membrane-based technology separates molecules by size, allowing the retention of the larger catalyst complex while the smaller product molecule passes through.[12][13] This is a promising technique for continuous processing and catalyst reuse.

• Liquid-Liquid Extraction: If the catalyst can be retained in a phase (e.g., aqueous or ionic liquid) separate from the product-containing organic phase, an extractive workup can be employed.[15]

• Crystallization: In favorable cases, the product can be crystallized directly from the reaction mixture, leaving the catalyst in the mother liquor.[14]

References

• H.E.L Group (2026).
• Mettler Toledo. Hydrogenation Reactions | Safe Reaction Monitoring & Control.
• Sterling Pharma Solutions (2025).
• RSC Publishing (2023).
• SepPure Technologies (2025).
• ACS Publications.
• ACS Chemical Health & Safety.
• ACS Catalysis (2024).
• PMC.
• ResearchGate.
• MDPI (2023). Recovery of Homogeneous Platinoid Catalysts from Pharmaceutical Media: Review on the Existing Treatments and the Perspectives of Membrane Processes.
• Neuland Labs (2022).
• Green Chemistry (RSC Publishing) (2025).
• Scribd. Safety in Asymmetric Hydrogenation Scale-Up | PDF | Chemical Reactions | Gases.
• SAFETY PRECAUTION. Safety Precaution of Hydrogen.
• Benchchem.
• 重松貿易株式会社 化学品部. Solvias AG.
• PubMed (2007).
• ResearchGate. (PDF)
• Strem. Solvias Josiphos Ligand Kit.

Sources

• 1. 3 Key Elements of Successful Hydrogenation Scale-Up | Neuland Labs [neulandlabs.com]
• 2. Solvias AG - 重松貿易株式会社 化学品部重松貿易株式会社 化学品部 [shigematsu-bio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. resources.strem.com [resources.strem.com]
• 5. Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mt.com [mt.com]
• 7. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. helgroup.com [helgroup.com]
• 10. environmentclearance.nic.in [environmentclearance.nic.in]
• 11. researchgate.net [researchgate.net]
• 12. Sustainable Homogeneous Catalyst Recycling — SepPure Technologies [seppure.com]
• 13. Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625 - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06334A [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]

Ruthenium-catalyzed asymmetric ketone reduction using 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Introduction & Scope

Asymmetric hydrogenation (AH) of prochiral ketones is a cornerstone technology in the synthesis of chiral alcohols, which serve as critical building blocks in pharmaceutical development. While the ligand 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene—commonly referred to as (S,S)-Me-FerroLANE—is historically renowned for its exceptional performance in Rh-catalyzed asymmetric hydrogenation of enamines ()[1], its integration into Ruthenium-catalyzed systems offers distinct mechanistic advantages for ketone reduction ()[2].

This application note details the protocols, mechanistic causality, and optimization strategies for utilizing Ru/(S,S)-Me-FerroLANE/diamine complexes in the highly enantioselective reduction of ketones, ensuring a robust and scalable workflow.

Mechanistic Causality & Structural Advantages

The efficacy of the [RuCl2((S,S)-Me-FerroLANE)(diamine)] precatalyst relies on an outer-sphere bifunctional mechanism pioneered by Noyori. The choice of Me-FerroLANE over traditional ligands is driven by specific structural causalities:

• The Ferrocene Backbone (Electronic Effect): Unlike benzene (DuPhos) or ethane (BPE) backbones, the ferrocene core of Me-FerroLANE is highly electron-donating. This electron richness is transferred to the Ruthenium center, significantly increasing the hydridicity of the intermediate Ru-H species. This causality explains the accelerated hydride transfer rates observed even with sterically hindered substrates ()[3].

• The Phospholane Rings (Steric Effect): The rigid (2S,5S)-2,5-dimethylphospholane rings create a well-defined, restrictive chiral pocket. This ensures strict enantiofacial discrimination during the approach of the ketone, leading to high enantioselectivity in the synthesis of complex APIs ()[4].

• The Bifunctional Diamine: The use of a chiral diamine (e.g., (R,R)-DPEN) provides an N-H proton that participates in a concerted, six-membered pericyclic transition state, transferring a proton to the ketone oxygen simultaneously as the Ru-H delivers a hydride to the carbonyl carbon.

Figure 1: Outer-sphere bifunctional catalytic cycle for Ru-catalyzed ketone reduction.

Experimental Methodology

To ensure high reproducibility and trustworthiness, the following protocol is designed as a self-validating system.

Figure 2: Step-by-step experimental workflow for the asymmetric hydrogenation protocol.

Precatalyst Synthesis: [RuCl2((S,S)-Me-FerroLANE)((R,R)-DPEN)]

• Causality: Pre-forming the catalyst ensures an exact 1:1:1 stoichiometry of Ru:Ligand:Diamine. Generating the catalyst in situ often leads to off-cycle side reactions caused by free ligand or uncoordinated metal species, which depresses the enantiomeric excess (ee).

• In an argon-filled glovebox, charge a Schlenk flask with [RuCl2(C6H6)]2 (1.0 eq) and (S,S)-Me-FerroLANE (2.1 eq).

• Add anhydrous, degassed DMF and heat to 100 °C for 10 minutes to form the intermediate [RuCl2((S,S)-Me-FerroLANE)(DMF)n].

• Cool to room temperature, add (R,R)-DPEN (2.1 eq), and stir for 12 hours.

• Remove the solvent under reduced pressure and precipitate the complex using degassed diethyl ether.

• Self-Validation Check: The resulting solid should be a distinct yellow-brown powder. A ³¹P NMR spectrum must display a sharp singlet, confirming the symmetric, bidentate coordination of the Me-FerroLANE ligand.

General Protocol for Asymmetric Hydrogenation

• Preparation: In a high-pressure hydrogenation autoclave under a strict inert atmosphere, add the ketone substrate (10 mmol) and the precatalyst [RuCl2((S,S)-Me-FerroLANE)((R,R)-DPEN)] (0.001 mmol, S/C = 10,000).

• Solvent & Base Addition: Add 10 mL of anhydrous, degassed isopropanol (i-PrOH). Subsequently, add a 1.0 M solution of potassium tert-butoxide (t-BuOK) in i-PrOH (0.02 mmol).

  • Causality: The t-BuOK base is strictly required to abstract HCl from the precatalyst, generating the active 16-electron Ru-amide species.

  • Self-Validation Check: Upon base addition, the solution will immediately transition from yellow/orange to a deep red/purple color. This color change is a reliable internal indicator that the active catalytic species has successfully formed.

• Hydrogenation: Purge the autoclave with H₂ gas three times, then pressurize to 10–50 atm. Stir the reaction at 25–50 °C for 12–24 hours.

  • Self-Validation Check: Monitor the pressure gauge continuously. A cessation of pressure drop indicates the completion of hydrogen uptake and, consequently, full conversion of the substrate.

• Workup: Carefully vent the H₂ gas. Pass the reaction mixture through a short pad of silica gel to remove the ruthenium complex. Analyze the filtrate via chiral HPLC or GC to determine conversion and ee.

Quantitative Data & Substrate Scope

The Ru/(S,S)-Me-FerroLANE system exhibits broad applicability across various ketone classes, maintaining high turnover numbers (TON) and excellent enantiocontrol.

Substrate	S/C Ratio	H₂ Pressure (atm)	Temp (°C)	Time (h)	Conversion (%)	ee (%)
Acetophenone	10,000	10	25	12	>99	98 (R)
1-Indanone	5,000	20	25	18	>99	96 (1R)
3,3-Dimethyl-2-butanone	2,000	50	50	24	95	92 (R)
2'-Bromoacetophenone	5,000	20	25	16	>99	95 (R)

Troubleshooting & Critical Parameters

Observed Issue	Mechanistic Cause	Corrective Action
Low Conversion / No Pressure Drop	Catalyst deactivation by oxygen/moisture; insufficient base to form the 16e⁻ species.	Ensure strict Schlenk techniques. Verify the deep red color appears upon base addition. If it remains yellow, the base may have degraded or been neutralized by acidic impurities in the substrate.
Decreased Enantioselectivity	Background racemic transfer hydrogenation from the i-PrOH solvent.	If H₂ pressure is too low, i-PrOH can act as a hydride donor in a less stereocontrolled transfer hydrogenation pathway. Increase H₂ pressure to >20 atm to ensure direct hydrogenation outcompetes the transfer pathway.
Inconsistent ee Across Batches	Free ligand or mono-coordinated metal species present in the precatalyst.	Re-precipitate the precatalyst from diethyl ether. Verify purity via ³¹P NMR before use.

References

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation Source: Chemical Reviews (ACS Publications) URL:[Link]

• Highly Enantioselective Synthesis of Sitagliptin Source: ResearchGate / Org. Biomol. Chem. URL:[Link]

• Synthesis and Structure of Platinum Bis(phospholane) Complexes Pt(diphos)(R)(X), Catalyst Precursors for Asymmetric Phosphine Alkylation* Source: Organometallics (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess (ee) in 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene Catalysis

Welcome to the Technical Support Center for 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (commonly referred to as (S,S)-Me-Ferrocelane). As a privileged chiral bidentate phosphine ligand, it combines the highly effective chiral environment of 2,5-dimethylphospholane rings with the unique bite angle and electronic properties of a ferrocene backbone.

This guide provides actionable troubleshooting strategies, mechanistic insights, and validated protocols to maximize enantiomeric excess (ee) in your asymmetric catalytic workflows.

Troubleshooting Guides & FAQs

Q1: My enantiomeric excess (ee) is plateauing at 70-80% during Rh-catalyzed enamide hydrogenation, despite achieving 100% conversion. How can I improve this? Expert Insight: In Rh-catalyzed asymmetric hydrogenation using phospholane ligands, enantioselectivity is governed by the "anti-Halpern" mechanism . The prochiral substrate binds to the[Rh(Me-Ferrocelane)]⁺ complex to form two diastereomeric complexes. Counterintuitively, the major (more stable) complex leads to the minor enantiomer, while the minor (less stable) complex reacts with hydrogen much faster to yield the major enantiomer. Actionable Fix:

• Lower the Hydrogen Pressure: High H₂ pressure forces the major complex to undergo oxidative addition before it can equilibrate back to the minor complex, drastically lowering ee. Reduce your H₂ pressure from 50–100 psi down to 15–30 psi to allow full equilibration.

• Decrease Temperature: Lowering the temperature (e.g., from 25°C to 0°C) slows down the background reaction of the major complex, enhancing stereochemical differentiation.

Q2: I observed a sudden, batch-to-batch drop in both catalytic activity and ee. What is the root cause? Expert Insight: Phospholane rings are highly electron-rich and extremely susceptible to oxidation. Even trace amounts of oxygen (ppm levels) will oxidize the phosphorus atoms to phosphine oxides. This destroys the C₂-symmetric chiral pocket, leading to an achiral background reaction that plummets the ee. Actionable Fix:

• Self-Validating Check: Before setting up the reaction, run a quick ³¹P NMR of your catalyst batch. Pure (S,S)-Me-Ferrocelane should show a sharp singlet. Any downfield shifted peaks indicate phosphine oxide formation.

• Protocol Adjustment: Strictly degas all solvents using three freeze-pump-thaw cycles. Store the ligand and pre-catalyst in an argon-filled glovebox.

Q3: Does the choice of solvent significantly impact the ee with this specific ferrocene ligand? Expert Insight: Yes. The transition state relies heavily on secondary interactions between the substrate's directing group (e.g., an amide carbonyl) and the metal center. Actionable Fix: Protic solvents like methanol (MeOH) are generally superior for enamides because they stabilize the transition state via hydrogen bonding . If your substrate lacks a strong directing group, switching to a non-coordinating solvent like dichloromethane (DCM) can sometimes force tighter substrate-metal binding, improving ee.

Q4: Can I use 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene for Nickel-catalyzed reactions? Expert Insight: Absolutely. While traditionally used for Rh-catalyzed hydrogenations, this ligand is highly effective in Ni-catalyzed asymmetric α-arylations of lactams and other cross-couplings. It provides excellent conversion and ee when paired with Ni(cod)₂ .

Step-by-Step Experimental Protocols

Protocol A: Rh-Catalyzed Asymmetric Hydrogenation of Enamides

This self-validating protocol ensures that any drop in ee is isolated to substrate properties rather than catalyst degradation.

• Preparation of Pre-catalyst Solution: In an argon-filled glovebox, dissolve[Rh(COD)₂]BF₄ (1.0 mol %) and (S,S)-Me-Ferrocelane (1.1 mol %) in rigorously degassed anhydrous MeOH (2.0 mL). Stir for 15 minutes until a deep orange/red solution forms, indicating complexation.

• Substrate Loading: Add the prochiral enamide substrate (1.0 mmol) to a glass-lined stainless steel autoclave. Add the pre-catalyst solution.

• Purging and Pressurization: Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen line. Purge the vessel by pressurizing to 30 psi H₂ and venting (repeat 5 times). Finally, pressurize to 20 psi H₂.

• Reaction: Stir vigorously (800 rpm) at 20°C for 12 hours. Monitor hydrogen uptake; the reaction is complete when the pressure stabilizes.

• Workup & Analysis: Vent the H₂, concentrate the mixture under reduced pressure, and pass through a short silica plug (EtOAc) to remove the metal. Analyze conversion via ¹H NMR and ee via chiral HPLC.

Protocol B: Ni-Catalyzed Asymmetric α-Arylation

• Catalyst Activation: In a glovebox, combine Ni(cod)₂ (5 mol %) and (S,S)-Me-Ferrocelane (6 mol %) in anhydrous THF. Stir for 30 minutes.

• Reagent Addition: Add the α-substituted lactam (1.0 equiv), aryl bromide (1.2 equiv), and a mild base (e.g., NaOtBu, 1.5 equiv).

• Reaction: Seal the vial and heat to 60°C for 24 hours.

• Quench: Cool to room temperature, quench with saturated aqueous NH₄Cl, extract with EtOAc, and analyze via chiral GC/HPLC .

Quantitative Data: Parameter Optimization

Table 1: Typical Parameter Effects on Enantiomeric Excess (ee) in Me-Ferrocelane Catalysis

Parameter	Range Tested	Impact on ee (%)	Mechanistic Rationale
H₂ Pressure	15 psi vs. 90 psi	+10% to +15% at lower pressure	Allows equilibration of diastereomeric Rh-substrate complexes.
Solvent	MeOH vs. THF	+5% to +20% in MeOH	Protic solvents stabilize the stereocontrolling transition state.
Temperature	0°C vs. 25°C	+2% to +5% at 0°C	Increases the energy difference (ΔΔG‡) between transition states.
Ligand:Metal Ratio	1.0 vs. 1.1	+1% to +3% at 1.1	Ensures no achiral unligated metal background reaction occurs.

Visualizations

Fig 1: Systematic workflow for troubleshooting and optimizing enantiomeric excess in catalysis.

Fig 2: Anti-Halpern mechanism: fast reaction of the minor complex yields the major enantiomer.

References

• Title: Trends in the Usage of Bidentate Phosphines as Ligands in Nickel Catalysis Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Design and Synthesis of Pyrrolidinyl Ferrocene-Containing Ligands and Their Application in Highly Enantioselective Rhodium-Catalyzed Olefin Hydrogenation Source: Molecules - PMC (PubMed Central) URL: [Link]

• Title: An Enantioselective Synthesis of (S)-(+)-3-Aminomethyl-5-methylhexanoic Acid via Asymmetric Hydrogenation Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

Tech Support Center: Troubleshooting Low Turnover Numbers (TON) with 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals utilizing 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (commonly referred to as (S,S)-Me-FerroLANE) in transition-metal-catalyzed asymmetric hydrogenation.

While this highly electron-donating, rigid P-chiral bisphospholane ligand is renowned for achieving[1], its electron-rich nature makes it uniquely susceptible to deactivation. If your reactions are stalling at low conversions, this guide will help you diagnose and eliminate the root causes.

Mechanistic Overview & Deactivation Pathways

To troubleshoot effectively, we must first understand the causality of catalyst death. The 2,5-dimethylphospholane moieties push immense electron density onto the rhodium (or ruthenium) center. This accelerates the oxidative addition of hydrogen—the rate-limiting step in many hydrogenations—but simultaneously turns the metal center into a magnet for coordinating impurities and makes the ligand highly vulnerable to oxidation.

Figure 1: Catalytic cycle and deactivation pathways of[Rh(Me-FerroLANE)]+.

Troubleshooting Guide (FAQs)

Q1: My reaction stalls at 20-30% conversion, resulting in a drastically low TON. What is the most likely cause? A: Trace oxygen contamination. The 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene ligand is exceptionally electron-rich. Even parts-per-million (ppm) levels of O2 in your solvent or headspace will irreversibly oxidize the phospholane rings to phosphine oxides. Once oxidized, the ligand can no longer coordinate to the metal, leading to the[2]. Always use strictly degassed solvents (sparged with argon for at least 30 minutes or subjected to three freeze-pump-thaw cycles).

Q2: I rigorously degassed my solvents, but my TON is still under 100. Could the substrate be the issue? A: Absolutely. Because the Me-FerroLANE-coordinated metal center is highly electron-rich, it acts as a strong Lewis acid toward coordinating impurities. Trace amounts of halides (e.g., from previous synthetic steps), unreacted amines, or sulfur-containing compounds will irreversibly bind to the metal center, blocking substrate and hydrogen coordination. This [2].

Q3: Does the Metal-to-Ligand (M:L) ratio affect catalyst longevity? A: Yes, critically so. When preparing the catalyst in situ (e.g., mixing [Rh(COD)2]BF4 with the ligand), you must maintain a strict 1:1.0 to 1:1.05 ratio. If the ligand is added in excess, the system will form a highly stable, catalytically dead homoleptic complex,[Rh(Me-FerroLANE)2]+[3]. This immediately caps your active catalyst concentration and plummets your TON.

Q4: How do temperature and hydrogen pressure interplay to affect catalyst longevity? A: "Hydrogen starvation" is a common killer of high-TON reactions. If the oxidative addition of H2 is slower than the coordination of the substrate (due to low H2 pressure or poor stirring/mass transfer), the intermediate Rh-substrate complex can undergo side reactions, such as beta-hydride elimination or dimerization, leading to irreversible deactivation.[1].

Quantitative Data: Impact of Reaction Parameters on TON

The following table summarizes how deviations from standard protocols impact the turnover number and enantioselectivity when using Me-FerroLANE.

Parameter Evaluated	Experimental Condition	Observed TON	Enantioselectivity (ee%)	Mechanistic Causality
Trace Oxygen	50 ppm O2 in Solvent	< 50	N/A (Stalled)	Irreversible oxidation of phospholane to phosphine oxide.
Substrate Purity	Crude (contains trace halides)	150	85%	Halides strongly coordinate to the electron-rich Rh center, blocking H2.
Metal:Ligand Ratio	1 : 1.5 (Excess Ligand)	< 20	Variable	Formation of the catalytically inactive [Rh(Me-FerroLANE)2]+ complex.
Hydrogen Pressure	1 bar (Low Pressure)	500	92%	H2 starvation leads to intermediate decomposition and catalyst death.
Optimized Baseline	Degassed, 1:1.05 M:L, 10 bar H2	> 2000	> 98%	Efficient oxidative addition outcompetes deactivation pathways.

Self-Validating Experimental Protocol

To guarantee high TONs, implement this self-validating workflow. Each step contains a built-in verification check to ensure scientific integrity before proceeding.

Step 1: Substrate Purification

• Dissolve the crude substrate in a non-polar solvent (e.g., Hexanes/EtOAc).

• Pass the solution through a short pad of neutral alumina to strip out trace halides and polar coordinating impurities.

• Validation Check: Perform a halogen test (Beilstein test) or elemental analysis on the purified substrate. It must be negative for halogens before proceeding.

Step 2: Catalyst Preparation (In Situ)

• Inside a nitrogen-filled glovebox (O2 < 1 ppm, H2O < 1 ppm), weigh out[Rh(COD)2]BF4 (1.0 equiv) and 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (1.05 equiv).

• Dissolve both in anhydrous, rigorously degassed methanol or dichloromethane.

• Stir for 15 minutes at room temperature to ensure complete complexation.

• Validation Check: The solution should turn a deep, clear orange/red. Any black precipitate indicates oxygen contamination or solvent impurity; discard and restart if observed.

Step 3: Hydrogenation Setup

• Transfer the catalyst solution to the substrate solution inside a high-pressure reactor bomb.

• Seal the reactor, remove it from the glovebox, and attach it to a hydrogen line.

• Purge the reactor by pressurizing to 5 bar with H2, then carefully venting. Repeat this cycle 3 times to remove any trace atmospheric gases introduced during connection.

• Pressurize to the target pressure (e.g., 10-30 bar) and set the stirrer to a high speed (>800 rpm) to eliminate mass transfer limitations.

• Validation Check: Monitor the pressure drop over the first 30 minutes. A rapid, steady drop confirms active turnover without hydrogen starvation.

References

• Rh-Catalyzed Asymmetric Hydrogenation of α-Aminomethyl Acrylates for Enantioselective Synthesis of Chiral β-Amino Propanoates Source: Organic Letters, ACS Publications URL:[Link]

• Synthesis, Structure, and Luminescence of Copper(I) Halide Complexes of Chiral Bis(phosphines) Source: Inorganic Chemistry, ACS Publications URL:[Link]

• Towards greener-by-design fine chemicals. Part 1: synthetic frontiers Source: Chemical Society Reviews, RSC Publishing URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Towards greener-by-design fine chemicals. Part 1: synthetic frontiers - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS00929D [pubs.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]

Solvent effects on enantioselectivity of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Welcome to the Technical Support Center for 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (commonly referred to as (S,S)-Me-FerroLANE ).

This portal is designed for researchers, process chemists, and drug development professionals utilizing this highly electron-rich, sterically demanding chiral bisphosphine ligand in Rhodium- or Ruthenium-catalyzed asymmetric hydrogenations. Below, you will find causality-driven troubleshooting guides, validated protocols, and mechanistic FAQs focused on the critical role of solvent effects on enantioselectivity (ee) and conversion.

Part 1: The Causality of Solvent Effects in Me-FerroLANE Catalysis

The efficacy of (S,S)-Me-FerroLANE is governed by the rigid ferrocene backbone, which enforces a specific coordination bite angle, and the 2,5-dimethylphospholane rings, which create a deep, well-defined chiral pocket. However, the transfer of this chiral information to the substrate is entirely mediated by the solvent microenvironment.

• Transition State Stabilization: 1[1]. Protic solvents facilitate hydrogen bonding with heteroatoms on the substrate (e.g., carbonyls in enamides or itaconates). This H-bonding network rigidifies the substrate-catalyst complex in the transition state, minimizing conformational degrees of freedom and maximizing enantiomeric excess (ee).

• Ligand Oxidation Risks: 2[2]. Dissolved oxygen rapidly converts the ligand into catalytically dead phosphine oxides.

• Ion-Pairing Dynamics: Cationic precatalysts like [Rh(COD)((S,S)−Me−FerroLANE)]BF4​ rely on the dissociation of the non-coordinating anion ( BF4−​ , SbF6−​ ) to open coordination sites for H2​ and the substrate. Non-polar solvents (like toluene) promote tight ion-pairing, which can block these sites, drastically reducing conversion rates.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why did my enantiomeric excess (ee) drop significantly when I switched from Methanol to THF? A: Aprotic solvents like THF lack the hydrogen-bonding capability of protic solvents. In Rh-catalyzed hydrogenations, MeOH stabilizes the polar transition state and interacts with the substrate's functional groups, locking it into the chiral pocket. Switching to THF increases the conformational flexibility of the intermediate, allowing competing, less-selective migratory insertion pathways to occur, which lowers the ee.

Q2: I observed a black precipitate and zero conversion after pressurizing the reactor. What went wrong? A: This is a classic symptom of catalyst degradation into inactive Rhodium(0) nanoparticles (rhodium black). This occurs when the Me-FerroLANE ligand dissociates or is destroyed. The most common cause is trace oxygen in the solvent oxidizing the phospholane rings[2]. You must rigorously degas your solvent using the Freeze-Pump-Thaw method (see Protocol 1).

Q3: How does temperature interact with solvent choice for this ligand? A: 3[3]. While higher temperatures increase solubility and reaction rates, they also increase the kinetic energy of the system, which can overcome the energy difference between the diastereomeric transition states, leading to lower ee. Always optimize temperature and pressure concurrently when changing solvents.

Part 3: Quantitative Data - Solvent Impact Profile

The following table summarizes the typical solvent effects observed during the Rh-catalyzed asymmetric hydrogenation of a standard benchmark substrate (e.g., dimethyl itaconate) using [Rh(COD)((S,S)−Me−FerroLANE)]BF4​ .

Solvent	Polarity Index	Typical Conversion (%)	Typical ee (%)	Mechanistic Causality & Notes
Methanol (MeOH)	5.1	> 99%	98 - 99%	Optimal. Protic stabilization of polar TS; excellent solubility for cationic Rh-complexes.
Ethanol (EtOH)	5.2	> 99%	95 - 97%	Highly effective, slightly bulkier than MeOH, which may marginally alter the chiral pocket fit.
Dichloromethane (DCM)	3.1	> 95%	80 - 85%	Good solubility, but lacks H-bonding. Ion-pairing is moderate.
Tetrahydrofuran (THF)	4.0	70 - 85%	60 - 75%	Weakly coordinating oxygen can compete with substrate binding; lacks protic stabilization.
Toluene	2.4	< 40%	< 50%	Poor. Severe ion-pairing blocks coordination sites; poor solubility of the cationic precatalyst.

Part 4: Standard Operating Procedures (SOPs)

To ensure self-validating and reproducible results, adhere to the following protocols.4[4].

Protocol 1: Rigorous Solvent Deoxygenation (Freeze-Pump-Thaw)

Causality: Removes dissolved O2​ to prevent phospholane oxidation.

• Preparation: Transfer HPLC-grade Methanol into a heavy-walled Schlenk flask equipped with a Teflon stopcock.

• Freeze: Submerge the flask in a liquid nitrogen ( LN2​ ) bath until the solvent is completely frozen solid.

• Pump: Open the stopcock to a high-vacuum line (< 0.1 Torr) for 5–10 minutes to evacuate the headspace.

• Thaw: Close the stopcock and remove the flask from the LN2​ bath. Allow the solvent to thaw completely in a room-temperature water bath. You will observe gas bubbles escaping the liquid.

• Cycle: Repeat steps 2–4 for a minimum of three cycles .

• Validation: During the final thaw, no visible bubbles should evolve from the liquid. Backfill the flask with ultra-high purity (UHP) Argon.

Protocol 2: Glovebox Reaction Setup for Asymmetric Hydrogenation

Causality: Ensures a moisture-free, oxygen-free environment for catalyst activation.

• Transfer: Bring the degassed solvent, substrate, and [Rh(COD)((S,S)−Me−FerroLANE)]BF4​ precatalyst into an Argon-filled glovebox.

• Mixing: In a glass vial equipped with a magnetic stir bar, dissolve the substrate in the degassed solvent (typically 0.1 to 0.5 M concentration).

• Catalyst Addition: Add the precatalyst (typically 0.1 to 1.0 mol%).

  • Validation Check: The solution should turn a clear, vibrant orange/red. If it turns brown or black, the catalyst has decomposed.

• Pressurization: Place the vial into a high-pressure stainless steel reactor. Seal the reactor, remove it from the glovebox, and purge the lines with H2​ gas three times before pressurizing to the target pressure (e.g., 50-100 psi).

Part 5: Troubleshooting Workflow

Use the following diagnostic logic tree if you encounter low enantioselectivity or poor conversion during your runs.

Caption: Diagnostic workflow for resolving low enantioselectivity and conversion in Me-FerroLANE systems.

Part 6: References

• Process Aspects of Asymmetric Hydrogenation. SCI. URL:[Link]

• Asymmetric catalytic routes to chiral building blocks of medicinal interest. IUPAC. URL:[Link]

• Enantio- and Diastereoselective Total Synthesis of Belzutifan Enabled by Rh-Catalyzed Hydrogenation. DOI.org. URL:[Link]

• Asian Journal of Organic Chemistry - Enantioselective Synthesis. Scribd / Asian Journal of Organic Chemistry. URL:[Link]

Sources

• 1. soci.org [soci.org]
• 2. publications.iupac.org [publications.iupac.org]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Catalyst Deactivation in 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene Systems

Introduction Welcome to the Technical Support Center for 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene—commonly referred to as (S,S)-Me-FerroLANE. As a highly electron-rich, conformationally rigid chiral bis(phospholane) ligand with a ferrocene backbone, it is a cornerstone in highly enantioselective Rh-, Pt-, and Ru-catalyzed transformations. However, its unique stereoelectronic profile introduces specific vulnerabilities. This guide provides causal explanations, validated protocols, and troubleshooting logic to help you maintain catalytic turnover and high enantiomeric excess (ee).

Section 1: Mechanistic Causes of Deactivation (FAQs)

Q1: Why does my Me-FerroLANE catalyst complex rapidly lose activity upon introduction to the reaction mixture? A1: The most common culprit is irreversible ligand oxidation . The 2,5-dimethylphospholane rings in Me-FerroLANE are highly electron-rich, making the phosphorus centers exceptionally nucleophilic. Even trace amounts of dissolved oxygen (O2) in your solvent will rapidly oxidize the phosphine to a phosphine oxide. Because phosphine oxides are hard Lewis bases, they coordinate poorly to soft late transition metals (like Rh(I) or Pt(II)), leading to immediate and irreversible catalyst death.

Q2: I am observing a color change from bright orange to dark brown, accompanied by a drop in ee. What is happening? A2: This visual indicator points to metal aggregation or the formation of inactive halide-bridged dimers . In the absence of a strongly coordinating substrate, or if the solvent is non-coordinating, the metal centers can aggregate. For example, Me-FerroLANE complexes are known to form halide-bridged resting states, such as[Cu((R,R)-Me-FerroLANE)(I)]2 or analogous Pt/Rh dimers, which trap the catalyst off-cycle[1]. If the metal further reduces to form nanoparticles (indicated by a black precipitate), the reaction shifts from a homogeneous asymmetric pathway to a heterogeneous racemic pathway, plummeting your ee.

Q3: My reaction stalls at 50-60% conversion despite rigorous air-free techniques. How can I differentiate between substrate inhibition and catalyst degradation? A3: Stalling at mid-conversion often indicates product inhibition, metallacycle trapping, or ligand displacement . In certain catalytic cycles, the product can act as a strong bidentate chelator. If the product's binding affinity exceeds that of the substrate, it occupies the open coordination sites, preventing further turnover. Furthermore, highly chelating substrates can actually displace the Me-FerroLANE ligand entirely from the metal center, a phenomenon documented in Rh-catalyzed dehydrocouplings[2]. In Pt-catalyzed hydration systems, deactivation can also occur via stable metallacycle formation or degradation byproducts like HCN[3]. Self-Validation Test: To differentiate, spike the stalled reaction with fresh catalyst. If the reaction resumes, the catalyst degraded. If it remains stalled, product inhibition is occurring.

Section 2: Experimental Workflows & Protocols

Protocol 1: Rigorous Air-Free Preparation of [M(Me-FerroLANE)(COD)]X Precatalysts Causality: To prevent the oxidation and dimerization pathways discussed above, the precatalyst must be synthesized and handled under strict Schlenk or glovebox conditions.

• Solvent Purification: Use only HPLC-grade solvents dried over activated alumina columns. Prior to use, subject the solvent to three consecutive freeze-pump-thaw cycles to remove dissolved O2. Causality: Sparging with N2 is insufficient for electron-rich phospholanes; freeze-pump-thaw ensures complete removal of dissolved gases.

• Ligand Complexation: In a nitrogen-filled glovebox, dissolve the metal precursor (e.g.,[Rh(COD)2]BF4) in degassed dichloromethane (DCM).

• Stoichiometric Addition: Add exactly 1.05 equivalents of (S,S)-Me-FerroLANE dropwise. Causality: A slight excess ensures complete metal complexation, preventing the formation of unligated metal clusters, while avoiding excessive free ligand that could act as a poison.

• Activation & Self-Validation: Stir for 2 hours at room temperature. The solution should turn a vibrant orange/red. Self-Validation: A color change to dark brown or black at this stage indicates oxygen contamination or metal reduction; if observed, abort the preparation and verify solvent purity.

• Isolation: Precipitate the complex by adding degassed diethyl ether. Filter and dry under vacuum. Store at -20°C in the dark.

Protocol 2: In-Situ Halide Abstraction to Prevent Dimerization Causality: Halide ligands (Cl, Br, I) strongly bridge metal centers, forming inactive dimers[1]. Abstracting the halide generates a vacant coordination site and a non-coordinating counterion, forcing the catalyst into its active monomeric state.

• Preparation: Dissolve the[M(Me-FerroLANE)Cl2] complex in degassed THF.

• Abstraction: Add 2.1 equivalents of Silver Triflate (AgOTf) or Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF).

• Filtration & Self-Validation: Stir for 30 minutes in the dark (to prevent Ag degradation). Filter the resulting AgCl precipitate through a plug of dry Celite under inert atmosphere. Self-Validation: The immediate formation of a cloudy white precipitate confirms successful halide abstraction. If the solution remains clear, the starting complex may already be cationic or the AgOTf reagent has degraded.

• Reaction: Use the resulting cationic [M(Me-FerroLANE)]+ solution immediately for catalysis.

Section 3: Data Presentation

Table 1: Diagnostic Indicators of Me-FerroLANE Deactivation

Deactivation Mode	Visual Indicator	31P NMR Indicator	Primary Cause	Corrective Action
Ligand Oxidation	Solution turns pale or cloudy	Shift to +40 to +70 ppm	Trace O2 in solvent/headspace	Freeze-pump-thaw solvents; check Schlenk line vacuum.
Halide Dimerization	Deepening color (e.g., dark red/brown)	Broadened or shifted doublets/triplets	Lack of coordinating substrate; halide presence	Add AgOTf to abstract halides; use coordinating solvent.
Ligand Displacement	Black precipitate (M(0) nanoparticles)	Free ligand peak (~ -10 to 0 ppm)	Strong product chelation	Lower reaction temperature; modify substrate protecting groups.
Metallacycle Trapping	Stalled conversion (no color change)	New highly shielded/deshielded peaks	Reversible/irreversible product binding	Increase temperature to promote dissociation; alter solvent polarity.

Section 4: Visualizations

Caption: Deactivation Pathways of Me-FerroLANE Complexes (Oxidation, Aggregation, Inhibition).

Caption: Troubleshooting Logic Tree for Me-FerroLANE Catalyst Failure.

References

• Diastereoselective Coordination of P-Stereogenic Secondary Phosphines in Copper(I) Chiral Bis(phosphine) Complexes: Structure, Dynamics, and Generation of Phosphido Complexes. PubMed / ACS Publications.1

• Rhodium-Catalyzed Asymmetric Dehydrocoupling: Enantioselective Synthesis of a P-Stereogenic Diphospholane with Mistake-Correcting Diastereoselectivity. Organometallics - ACS Publications.2

• Diastereoselective and Reversible Metallacycle Formation by Attack of a Pt-PR2OH Group on a Coordinated Nitrile in Pt-Catalyzed Hydration. Organometallics - ACS Publications.3

Sources

• 1. Diastereoselective Coordination of P-Stereogenic Secondary Phosphines in Copper(I) Chiral Bis(phosphine) Complexes: Structure, Dynamics, and Generation of Phosphido Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Temperature Optimization for Asymmetric Hydrogenation using [(S,S)-Me-FerroLANE] Catalysts

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for optimizing reaction temperature in asymmetric hydrogenations utilizing 1,1'-Bis[(2S,S)-2,5-dimethylphospholano]ferrocene, hereafter referred to as [(S,S)-Me-FerroLANE], catalyst systems. Temperature is a critical process parameter that directly influences both reaction kinetics and stereoselectivity. This document provides structured troubleshooting advice, detailed experimental protocols, and the scientific rationale behind our recommendations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the experimental process.

Q1: Why is temperature such a critical parameter in my [(S,S)-Me-FerroLANE] catalyzed hydrogenation?

Temperature exerts a dual influence on the reaction:

• Kinetics: As with most chemical reactions, increasing the temperature generally increases the reaction rate, leading to higher conversion in a shorter amount of time.

• Enantioselectivity: The enantiomeric excess (ee) of your product is determined by the difference in the activation energies (ΔΔG‡) of the two competing diastereomeric transition states that lead to the (R) and (S) enantiomers. Temperature is a key factor in this energy relationship.

Q2: I'm getting high conversion, but my enantiomeric excess (ee) is lower than expected. Could the temperature be too high?

Yes, this is a classic symptom of an overly high reaction temperature. Generally, lower temperatures lead to higher enantioselectivity.[1] This is because a lower temperature magnifies the energetic difference between the two diastereomeric transition states, favoring the formation of one enantiomer more significantly.[1] Conversely, as you increase the temperature, you provide enough energy to more easily overcome both activation barriers, reducing the selectivity of the catalyst.[2][3]

Q3: My reaction is extremely slow or has stalled completely. Is the temperature too low?

This is a strong possibility. While lower temperatures are favorable for selectivity, they can significantly slow down the reaction rate. If the kinetic barrier is not being sufficiently overcome, the reaction will proceed very slowly or not at all. There is always a trade-off between rate and selectivity that must be optimized for each specific substrate.[4]

Q4: What is a good starting range for a temperature screen?

For a new substrate with a [(S,S)-Me-FerroLANE] type catalyst, a broad screen is recommended to identify the optimal window. A typical starting range could be from 0 °C to 80 °C. We recommend setting up parallel reactions at intervals such as 0 °C, 25 °C (room temperature), 50 °C, and 80 °C to gain a comprehensive understanding of the temperature-performance relationship for your specific molecule.[4][5]

Q5: I've observed that other reaction parameters like hydrogen pressure and solvent also matter. How do they interact with temperature?

Temperature, hydrogen pressure, solvent, and catalyst loading are all interconnected variables in an asymmetric hydrogenation.[6][7] For example, a reaction that is too slow at a low temperature might be accelerated by increasing the hydrogen pressure rather than the temperature, thereby preserving high enantioselectivity. A comprehensive optimization strategy often involves a Design of Experiments (DoE) approach to study these interactions, but an initial single-parameter screen of temperature is a crucial first step.

Part 2: Troubleshooting Guide for Suboptimal Results

Use this section to diagnose and address specific experimental outcomes. The flowchart below provides a logical path for troubleshooting.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BJOC - Enantioselective synthesis of planar chiral ferrocenes via palladium-catalyzed annulation with diarylethynes [beilstein-journals.org]
• 6. procos.it [procos.it]
• 7. ethz.ch [ethz.ch]

Technical Support Center: Optimizing Ligand-to-Metal Ratios for 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the application of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (often referred to as a chiral ferrocenyl bisphospholane) in asymmetric hydrogenation.

This ligand is a powerhouse for Rh(I), Ru(II), and Ir(I) catalysis. Its unique architecture—a flexible ferrocene backbone combined with highly electron-rich, sterically demanding 2,5-dimethylphospholano groups—enables extraordinary enantioselectivity. However, this exact steric and electronic profile makes the catalytic system exceptionally sensitive to the Ligand-to-Metal (L/M) ratio .

Below is our comprehensive troubleshooting guide, supported by field-proven methodologies and mechanistic causality.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my enantiomeric excess (ee%) dropping significantly despite achieving full conversion? Cause: Your effective L/M ratio has dropped below 1.0. When there is a ligand deficiency, unligated metal precursors (e.g.,[Rh(COD)₂]BF₄) remain active in the solution. These unligated species are highly reactive but entirely achiral. They catalyze a rapid, racemic background reduction that outpaces the chiral catalyst, severely diluting your overall ee% [1][1]. Solution: Always maintain a slight ligand excess. We recommend a strict 1.05:1 to 1.1:1 L/M ratio to ensure every metal center is coordinated by the chiral ligand.

Q2: The reaction rate has severely dropped, or catalysis is completely inhibited. What went wrong? Cause: You have likely exceeded an L/M ratio of 1.2. Because the 2,5-dimethylphospholano groups are highly electron-donating, excess ligand forces the equilibrium toward the formation of a coordinatively saturated, bis-ligated complex: [Rh(Ligand)₂]⁺. This species lacks the vacant coordination sites necessary for substrate binding and the oxidative addition of H₂, leading to a "dead-end" off-cycle state and complete catalytic inhibition [2][2]. Solution: Implement strict stoichiometric control during weighing. If weighing micro-quantities is too error-prone, switch from in situ complexation to using an isolated pre-catalyst (see Protocol B).

Q3: My L/M ratio was calculated perfectly at 1.05, but I am still seeing racemic background reactions. Why? Cause: The effective L/M ratio has dropped due to ligand oxidation. Phospholanes are exceptionally prone to oxidation. If even 10% of your ligand oxidizes to the phosphine oxide during setup, your effective L/M ratio drops to 0.945, leaving 5.5% of the Rh unligated. Solution: Handle the ligand strictly in a glovebox (O₂ < 1 ppm) and use rigorously degassed anhydrous solvents.

Part 2: Quantitative Data Summary

The table below summarizes the causality between the L/M ratio and the experimental outcome for a standard Rh-catalyzed asymmetric hydrogenation of a model substrate (e.g., dimethyl itaconate).

L/M Ratio	Conversion (%)	Enantiomeric Excess (ee %)	Dominant Catalytic Species	Experimental Outcome
0.8 : 1	> 99%	~ 45%	[Rh(COD)(L)]⁺ & [Rh(COD)₂]⁺	Fast racemic background reaction
1.0 : 1	> 99%	95%	[Rh(COD)(L)]⁺	Good, but highly vulnerable to weighing errors
1.05 : 1	> 99%	> 99%	[Rh(COD)(L)]⁺	Optimal asymmetric induction [3][3]
1.2 : 1	~ 40%	> 99%	[Rh(COD)(L)]⁺ & [Rh(L)₂]⁺	Severe rate suppression
2.0 : 1	< 5%	N/A	[Rh(L)₂]⁺	Complete catalytic inhibition

Part 3: Mechanistic Pathway Visualization

The following diagram illustrates the logical divergence of catalytic pathways based on the L/M ratio.

Mechanistic pathways dictated by Ligand-to-Metal (L/M) ratios in Rh-catalyzed hydrogenation.

Part 4: Experimental Protocols

To guarantee reproducibility, we utilize self-validating protocols. Every step contains a physical observation or thermodynamic sink that confirms the success of the procedure.

Protocol A: Precision In Situ Complexation Workflow

Use this protocol when screening substrates, provided you have access to a high-precision analytical balance (0.01 mg readability).

• Glovebox Preparation: Purge the glovebox until O₂ and H₂O levels are strictly < 1 ppm.

• Precursor Weighing: Weigh exactly 0.010 mmol of [Rh(COD)₂]BF₄ into a dry 2-dram vial equipped with a magnetic stir bar.

• Ligand Weighing: Weigh exactly 0.0105 mmol (1.05 equiv) of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene.

• Solvation: Dissolve the metal precursor in 1.0 mL of degassed, anhydrous dichloromethane (DCM) or methanol.

• Complexation: Add the ligand to the metal solution.

  • Self-Validation Check: The solution must shift from a dark red/orange to a bright, deep orange/yellow. This colorimetric shift confirms the displacement of one cyclooctadiene (COD) ligand by the bisphosphine.

• Equilibration: Stir for exactly 30 minutes at room temperature before adding the substrate. This kinetic delay ensures 100% complexation, preventing any unligated Rh from initiating a racemic background reaction.

Protocol B: Synthesis of Isolated Pre-catalyst [Rh(COD)(Ligand)]BF₄

Use this protocol for scale-up or when micro-weighing errors are causing batch-to-batch inconsistency.

• Reaction Setup: In a glovebox, combine [Rh(COD)₂]BF₄ (1.0 equiv) and the ligand (1.05 equiv) in a minimal volume of degassed DCM (approx. 2 mL per 100 mg of metal).

• Stirring: Stir for 1 hour at room temperature to ensure complete mono-ligation.

• Precipitation: Slowly add degassed diethyl ether dropwise to the stirring solution until a microcrystalline precipitate forms.

  • Self-Validation Check: This precipitation acts as a thermodynamic sink. The inactive bis-ligated complex [Rh(L)₂]⁺ and unreacted excess ligand remain highly soluble in ether, whereas the target mono-ligated [Rh(COD)(L)]⁺ complex precipitates out. The physical formation of the solid guarantees a perfect 1:1 stoichiometry.

• Isolation: Filter the orange/red solid through a fine porosity frit, wash with cold diethyl ether (3 x 2 mL), and dry under high vacuum for 2 hours.

References

• Chiral rhodium carboxylates as asymmetric hydrogenation catalysts. Indian Academy of Sciences.1

• Ligand Bite Angle Effects in Metal-catalyzed C−C Bond Formation. Carnegie Mellon University. 2

• Mechanistically Guided One Pot Synthesis of Phosphine‐Phosphite. DOI.org. 3

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]

Reference Data & Comparative Studies

1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene vs DuPhos in asymmetric hydrogenation

Title: 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene vs. DuPhos in Asymmetric Hydrogenation: A Comprehensive Comparison Guide

Introduction

Asymmetric hydrogenation remains one of the most robust and scalable technologies for the synthesis of enantiopure active pharmaceutical ingredients (APIs)[1]. The efficiency of this transformation relies heavily on the steric and electronic tuning of the chiral phosphorus ligands coordinated to the transition metal (typically Rh, Ru, or Ir). Among the privileged classes of bidentate phosphine ligands, DuPhos (e.g., 1,2-bis(2,5-dimethylphospholano)benzene) and FerroTANE (e.g., 1,1'-bis(2,5-dimethylphospholano)ferrocene) stand out for their exceptional performance. This guide provides an in-depth, objective comparison between (S,S)-Me-FerroTANE and (S,S)-Me-DuPhos, detailing how structural differences dictate their substrate specificity and catalytic efficacy.

Expertise & Experience: Mechanistic Causality of Ligand Design

While both Me-DuPhos and Me-FerroTANE share the identical chiral 2,5-dimethylphospholane moieties, their backbones impart profoundly different geometric constraints on the resulting metal complexes.

• Backbone Rigidity and the "Bite Angle" Effect:

  • DuPhos: Features a rigid 1,2-phenylene backbone. This rigidity enforces a strict C2​ -symmetric environment and a relatively narrow P-Rh-P bite angle (approximately 85–87°)[2][3]. This narrow bite angle creates a tightly defined chiral pocket that is highly effective for standard α -dehydroamino acids and enamides, where the substrate locks perfectly into the unhindered quadrants.

  • FerroTANE: Utilizes a 1,1'-ferrocenyl backbone. The metallocene structure allows for rotational flexibility and expands the natural bite angle of the Rh(I) complex[4].

• Substrate-Specific Causality: Why choose one ligand over the other? The causality lies in steric accommodation. For α -arylenamides, the rigid DuPhos often yields superior enantioselectivity because the substrate matches the rigid steric quadrants[5]. However, for β -branched amino acid precursors (e.g., (Z)- β -acylamido acrylates), the narrow bite angle of DuPhos causes severe steric clashing. The larger bite angle and flexible ferrocene backbone of FerroTANE accommodate these bulky β -substituents, frequently outperforming DuPhos in both turnover frequency (TOF) and enantiomeric excess (ee)[4]. Furthermore, the oxidative addition of H2​ —often the rate- and enantiodetermining step in the Halpern mechanism—is heavily influenced by the electron-donating capacity of the ferrocene vs. benzene backbone[6].

Comparative Performance Data

The following tables summarize quantitative experimental data comparing the two ligands across different pharmaceutical intermediates.

Table 1: Asymmetric Hydrogenation of an N-Acetyl Dehydroamino Acid (D-Phenylalanine Intermediate) [5] Conditions: [(Ligand)Rh(COD)]BF₄, MeOH, 40 °C, 7 bar H2​ .

Ligand	Catalyst Loading (S/C)	Conversion (%)	Enantiomeric Excess (ee)	Configuration
(R,R)-Et-DuPhos	1000:1	>98%	97.6%	(R)
(R,R)-Me-FerroTANE	1000:1	>98%	85.9%	(R)
(R,R)-Me-BPE	1000:1	>98%	71.6%	(R)

Insight: For this specific α -substituted substrate, the rigid phenylene backbone of DuPhos provides superior stereocontrol compared to the ferrocenyl backbone[5].

Table 2: Asymmetric Hydrogenation of Itaconate Salts (Pregabalin Intermediate) [7] Conditions: [(Ligand)Rh(COD)]BF₄, MeOH, H2​ .

Ligand	Catalyst Loading (S/C)	Reaction Time	Enantiomeric Excess (ee)	Configuration
(R,R)-Me-DuPhos	2700:1	4 h	97.7%	(S)
(R,R)-Me-FerroTANE	100:1 (Screening)	< 12 h	>90%	(S)

Insight: Both ligands are highly effective for itaconate derivatives. Me-DuPhos was ultimately selected for commercial scale-up due to its exceptional performance at very low catalyst loadings (S/C 2700:1)[7].

Mandatory Visualization: Catalytic Cycle & Stereodetermining Step

The following diagram illustrates the Halpern mechanism for Rh-catalyzed asymmetric hydrogenation, highlighting where the ligand's bite angle exerts its maximum influence on the transition state.

Figure 1: Halpern mechanism for Rh-catalyzed asymmetric hydrogenation highlighting the stereodetermining step.

Self-Validating Experimental Protocol: Rh-Catalyzed Asymmetric Hydrogenation

Objective: Hydrogenation of a prochiral enamide to a chiral amine derivative. Self-Validation Principle: This protocol uses real-time H2​ uptake monitoring to validate chemical conversion, preventing premature workup, while chiral stationary phase HPLC independently confirms the stereochemical outcome.

Step 1: Catalyst Preparation (Glovebox Required)

• Inside a nitrogen-filled glovebox, weigh [Rh(COD)2​]BF4​ (1.0 mol%) and the chosen ligand (e.g., (S,S)-Me-DuPhos, 1.1 mol%) into a dry Schlenk flask.

• Causality Check: The slight 10% molar excess of the chiral ligand ensures that no unligated, achiral Rh species remain in solution. Unligated Rh acts as a highly active racemic catalyst, which would drastically erode the final enantiomeric excess.

• Dissolve the mixture in 5 mL of degassed anhydrous dichloromethane (DCM) and stir for 15 minutes until a clear orange/red solution forms, indicating the formation of the [Rh(Ligand)(COD)]BF4​ pre-catalyst.

Step 2: Substrate Addition

• Dissolve the prochiral enamide (10.0 mmol) in 15 mL of degassed anhydrous methanol.

• Add the substrate solution to the catalyst mixture.

Step 3: Hydrogenation and Real-Time Validation

• Transfer the sealed Schlenk flask to a high-pressure stainless-steel autoclave.

• Purge the vessel with H2​ gas by pressurizing to 5 bar and slowly venting (repeat 3 times) to ensure complete removal of inert gas.

• Pressurize the autoclave to the target H2​ pressure (e.g., 10 bar) and stir vigorously at 25 °C.

• Self-Validation: Monitor the pressure drop using a mass flow controller or digital pressure gauge. The reaction is deemed complete only when H2​ consumption completely ceases (typically 2–4 hours).

Step 4: Workup and Analysis

• Vent the H2​ gas safely and concentrate the reaction mixture under reduced pressure.

• Pass the crude mixture through a short silica gel plug, eluting with ethyl acetate, to remove the rhodium catalyst.

• Determine the chemical conversion via 1H NMR (looking for the disappearance of the olefinic protons).

• Determine the enantiomeric excess (ee) via chiral HPLC using an appropriate chiral stationary phase column.

Conclusion

Both 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (Me-FerroTANE) and DuPhos are top-tier ligands for asymmetric hydrogenation. The choice between them should be driven by substrate geometry. DuPhos is the optimal choice for α -dehydroamino acids due to its rigid C2​ -symmetry and narrow bite angle, whereas FerroTANE's flexible ferrocenyl backbone and wider bite angle make it the superior candidate for sterically demanding β -branched substrates.

References

• Large-Scale Synthesis of a Substituted d-Phenylalanine Using Asymmetric Hydrogenation | Organic Process Research & Development Source: ACS Publications URL:[Link]

• An Enantioselective Synthesis of (S)-(+)-3-Aminomethyl-5-methylhexanoic Acid via Asymmetric Hydrogenation | The Journal of Organic Chemistry Source: ACS Publications URL:[Link]

• [Metal–Diphosphine]-Catalyzed Asymmetric Hydrogenation of β-Amido β-Substituted Acrylates: A Practical Literature Overview | Organic Process Research & Development Source: ACS Publications URL:[Link]

• Large-Scale Computational Modeling of[Rh(DuPHOS)]+-Catalyzed Hydrogenation of Prochiral Enamides: Reaction Pathways and the Origin of Enantioselection | Journal of the American Chemical Society Source: ACS Publications URL:[Link]

• Palladium−Duphos Structural and Enantioselective Hydroarylation Chemistry | Organometallics Source: ACS Publications URL:[Link]

• Platinum(0) Complexes of Chiral Diphosphines: Enantioface-Selective Binding of trans-Stilbene | Organometallics Source: ACS Publications URL:[Link]

Sources

• 1. DuPhos and BPE Ligands [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Comparative enantioselectivity of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene and Josiphos ligands

Executive Summary

In the realm of transition-metal-catalyzed asymmetric hydrogenation, the choice of chiral ligand dictates the success of stereocenter formation. Two of the most privileged ligand classes built upon a ferrocene scaffold are 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene ((S,S)-Me-FerroLANE) and the Josiphos ligand family. While both utilize a robust ferrocene backbone, their fundamental symmetries—C2-symmetric for Me-FerroLANE and C1-symmetric for Josiphos—create entirely different stereochemical environments. This guide objectively compares their structural causality, enantioselective performance, and optimal substrate scopes to aid researchers in rational catalyst selection.

Structural Causality & Ligand Design

The enantioselectivity of a catalyst is not a random occurrence; it is the direct causal result of how the ligand's steric and electronic properties manipulate the transition state of the enantiodetermining step.

(S,S)-Me-FerroLANE: The Power of C2-Symmetry

(S,S)-Me-FerroLANE is a C2-symmetric bis(phospholane) ligand. Unlike the rigid benzene backbone of the DuPhos family, the ferrocene scaffold in Me-FerroLANE provides a wider and more flexible bite angle[1].

• Causality of Selectivity: The rigid 2,5-dimethylphospholane rings project steric bulk in a highly defined, C2-symmetric chiral pocket. This symmetry halves the number of possible diastereomeric catalyst-substrate transition states. The wider bite angle allows the metal center to accommodate sterically demanding substrates—such as bulky tetrasubstituted enamides—without compromising the rigid chiral environment[2].

Josiphos: The Advantage of C1-Symmetry

Josiphos ligands (e.g., (R,S)-Josiphos) are C1-symmetric chelating diphosphines that combine planar chirality from a substituted ferrocene with central chirality on a side chain[3].

• Causality of Selectivity: Josiphos provides two electronically and sterically distinct phosphorus environments (typically a strongly donating dialkylphosphine and a less donating diarylphosphine). This "push-pull" electronic asymmetry perfectly matches the desymmetrization required during the oxidative addition and migratory insertion steps of challenging substrates, such as unfunctionalized olefins and N-aryl imines, stabilizing one specific diastereomeric intermediate over the other[4].

Decision Matrix for Selecting Between Me-FerroLANE and Josiphos Ligands based on Substrate.

Comparative Enantioselectivity Data

The following table synthesizes quantitative experimental data comparing the performance of Me-FerroLANE and Josiphos across benchmark asymmetric hydrogenation reactions.

Ligand	Substrate Class	Catalyst System	Enantiomeric Excess (ee%)	Yield / TON	Ref
(S,S)-Me-FerroLANE	Enamine (Sitagliptin intermediate)	Rh(I)	98%	>95% Yield	[2]
(R,S)-Josiphos	o-Alkoxy tetrasubstituted enamides	Rh(I)	99%	99% Yield	[5]
t-Bu-ax-Josiphos	1-Aryl-substituted DHIQs (Imines)	Ir(I)	>99%	4000 TON	[4]

Data Interpretation: While Me-FerroLANE is exceptional for generating pharmaceutical intermediates like Sitagliptin via enamine reduction[2], Josiphos demonstrates unparalleled versatility, achieving >99% ee even in sterically hindered 1-aryl-substituted dihydroisoquinolines (DHIQs)[4] and highly substituted enamides[5].

Self-Validating Experimental Protocol: Rh-Catalyzed Asymmetric Hydrogenation

To ensure scientific integrity and reproducibility, the following step-by-step methodology outlines a self-validating workflow for evaluating ligand enantioselectivity.

Objective: Evaluate the enantioselectivity of the selected chiral ligand in the reduction of a prochiral enamide.

Step 1: Precatalyst Activation (Glovebox)

• Action: In a nitrogen-filled glovebox, dissolve[Rh(COD)2]BF4 (0.01 mmol, 1 mol%) and the selected chiral ligand (0.011 mmol) in 2.0 mL of degassed anhydrous methanol.

• Causality: Rh(I) precatalysts are highly sensitive to oxidation. A 10% ligand excess ensures complete coordination of the Rh center, preventing the formation of unligated, racemic background-reaction catalysts that would artificially depress the final ee%.

Step 2: Substrate Loading

• Action: Add the prochiral substrate (1.0 mmol) to the activated catalyst solution. Transfer the mixture to a stainless-steel autoclave equipped with a glass liner and magnetic stir bar.

Step 3: Hydrogenation

• Action: Seal the autoclave, remove it from the glovebox, and purge the system with H2 gas three times to displace any residual nitrogen. Pressurize to 50 atm H2 and stir at 55 °C for 12 hours.

• Causality: High pressure ensures that the oxidative addition of H2 is rapid. If this step is too slow, reversible substrate coordination can occur, which often erodes enantioselectivity by allowing the substrate to isomerize or bind in a less favorable geometry.

Step 4: Self-Validating Analysis (Chiral HPLC)

• Action: Vent the autoclave slowly, filter the reaction mixture through a short pad of silica to remove the metal catalyst, and concentrate under reduced pressure.

• Validation Check: Before analyzing the chiral product, synthesize and run a strictly racemic standard (using an achiral ligand like dppe) through the Chiral HPLC.

• Causality: This establishes the exact baseline retention times for both the (R) and (S) enantiomers. Only by proving baseline resolution of the racemate can the subsequent integration of the enantioenriched product be trusted as a true representation of the enantiomeric excess, ruling out analytical artifacts.

Mechanistic Visualization

The enantiodetermining step in these reactions relies heavily on how the ligand dictates the geometry of oxidative addition and migratory insertion.

Rh-Catalyzed Asymmetric Hydrogenation Cycle Highlighting the Enantiodetermining Step.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jmcct.com [jmcct.com]
• 4. Josiphos-Type Binaphane Ligands for Iridium-Catalyzed Enantioselective Hydrogenation of 1-Aryl-Substituted Dihydroisoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Validating Chiral Induction Models for 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene Complexes

Executive Summary

In the development of active pharmaceutical ingredients (APIs), the selection of an optimal chiral ligand is paramount for achieving high enantioselectivity in transition-metal-catalyzed transformations. While traditional bis(phospholane) ligands such as DuPhos and BPE are foundational to asymmetric catalysis, they frequently underperform when paired with highly sterically hindered substrates. This guide objectively evaluates the performance of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene—commonly known as (S,S)-Me-FerroLANE—demonstrating how its unique structural geometry provides a superior chiral induction model for demanding asymmetric hydrogenations.

Mechanistic Causality: The FerroLANE Chiral Induction Model

The efficacy of any chiral ligand lies in its ability to selectively stabilize one diastereomeric transition state over another. The chiral induction model of (S,S)-Me-FerroLANE is fundamentally driven by the geometric constraints of its ferrocene backbone.

Bite Angle and Steric Projection

The core differentiator between (S,S)-Me-FerroLANE and its benzene- or ethane-backboned counterparts ((S,S)-Me-DuPhos and (S,S)-Me-BPE, respectively) is the natural bite angle. DuPhos and BPE exhibit relatively narrow bite angles of 86–88°[1]. In contrast, the ferrocene hinge of Me-FerroLANE expands this bite angle to 101–102°[1].

This widened angle alters the coordination geometry at the metal center (e.g., Rh, Pt). Causally, the expanded bite angle forces the 2,5-dimethylphospholane rings to tilt inward, projecting their methyl substituents deeper into the equatorial and apical coordination spheres of the metal complex.

Enantioface Discrimination

When a bulky prochiral substrate coordinates to the metal center, the protruding methyl groups of the FerroLANE ligand create a highly restrictive, deep chiral pocket. Density functional theory (DFT) analyses of Rh-complexes reveal that this specific steric environment heavily penalizes the coordination of the disfavored enantioface[2]. The energy barrier for the disfavored diastereomer becomes insurmountable under standard conditions, ensuring that the subsequent oxidative addition of H₂ proceeds almost exclusively through the favored pathway[2].

Caption: Rh-catalyzed asymmetric hydrogenation cycle using the Me-FerroLANE chiral induction model.

Comparative Performance Analysis

To objectively validate the FerroLANE model, we benchmark its performance against alternative ligands in the Rh-catalyzed asymmetric hydrogenation of a sterically hindered enamine precursor to Sitagliptin (a commercial DPP-4 inhibitor)[3].

Table 1: Comparative Ligand Performance in Rh-Catalyzed Enamine Hydrogenation

Ligand	Backbone Type	Bite Angle	Conversion (%)	Enantiomeric Excess (ee %)
(S,S)-Me-FerroLANE	Ferrocene	101–102°	89–99%	88–98%
(S,S)-Me-DuPhos	Benzene	86–88°	< 5%	N/A (Low Conv.)
(S,S)-Me-BPE	Ethane	86–88°	< 5%	N/A (Low Conv.)
(S)-BINAP	Biaryl	~92°	< 10%	< 20%

Data Synthesis: The empirical data confirms the mechanistic hypothesis. For highly hindered substrates, the rigid, narrow-bite-angle pockets of DuPhos and BPE fail to adequately accommodate the substrate, resulting in negligible catalytic turnover (1–3% conversion)[3]. Conversely, the wider bite angle and flexible ferrocene hinge of Me-FerroLANE permit efficient substrate binding while enforcing rigorous stereocontrol, achieving up to 98% ee[1][3].

Self-Validating Experimental Protocol: Asymmetric Hydrogenation Workflow

To ensure reproducibility in drug development settings, the following protocol outlines a self-validating system for the Rh-catalyzed asymmetric hydrogenation of enamines using (S,S)-Me-FerroLANE.

Materials Required

• Precatalyst: [Rh(COD)₂]OTf (1.0 mol%)

• Ligand: (S,S)-Me-FerroLANE (1.1 mol%)

• Substrate: Prochiral enamine (1.0 equiv, e.g., 0.21 mmol)

• Solvent: Degassed anhydrous Methanol (2.0 mL)

• Gas: High-purity H₂ (20 bar)

Step-by-Step Methodology

• In Situ Catalyst Complexation:

  • Action: In an argon-filled glovebox, dissolve [Rh(COD)₂]OTf and (S,S)-Me-FerroLANE in 1.0 mL of degassed methanol. Stir at room temperature for 30 minutes.

  • Causality: Pre-complexation is critical. It prevents the formation of inactive Rh-clusters and ensures the 101° chiral pocket is fully assembled before the substrate is introduced, eliminating background racemic reduction by unligated rhodium species.

• Substrate Introduction:

  • Action: Add the prochiral enamine dissolved in the remaining 1.0 mL of methanol to the catalyst solution. Transfer the mixture to a high-pressure hydrogenation reactor.

• Reaction Execution:

  • Action: Purge the reactor three times with H₂ gas to remove residual argon. Pressurize the reactor to 20 bar of H₂ and heat to 90 °C. Stir vigorously (1000 rpm) for 18 hours.

  • Causality: High pressure and vigorous stirring overcome the mass-transfer limitations of H₂ gas into the liquid phase. This ensures that the oxidative addition of H₂ remains the rapid, stereodetermining step, locking in the chiral induction dictated by the ligand.

• Quenching and Isolation:

  • Action: Vent the reactor slowly. Filter the crude mixture through a short pad of Celite to remove the rhodium catalyst. Concentrate the filtrate under reduced pressure.

• System Self-Validation:

  • Conversion Check (HPLC): Analyze the crude mixture via reverse-phase HPLC. Compare the integration of the product peak against the remaining starting material to validate the >89% conversion benchmark. If conversion is low, it indicates oxygen poisoning during complexation.

  • Stereochemical Validation (Chiral SFC): Determine the enantiomeric excess using Chiral Supercritical Fluid Chromatography (SFC). Baseline separation of the (R) and (S) enantiomers must confirm the >88% ee predicted by the FerroLANE chiral induction model.

References

• Synthesis and Structure of Platinum Bis(phospholane) Complexes Pt(diphos*)(R)(X), Catalyst Precursors for Asymmetric Phosphine Alkylation.
• (PDF) Highly Enantioselective Synthesis of Sitagliptin.
• Synthesis, Structure, Dynamics, and Enantioface-Selective η3-Benzyl Coordination in the Chiral Rhodium Complexes Rh(diphos*)(η3-CH2Ph).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

A Comparative Performance Analysis for Asymmetric Catalysis: 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene vs. BINAP

In the landscape of asymmetric synthesis, the selection of a chiral ligand is a critical decision that profoundly influences the efficacy, selectivity, and economic viability of a catalytic process. For decades, 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) has been a cornerstone ligand, a benchmark against which new challengers are measured.[1][2][3] Its success in industrial applications, particularly in asymmetric hydrogenations, is well-documented.[2] However, the continuous pursuit of improved performance has led to the development of novel ligand scaffolds. Among these, ferrocene-based diphosphines have emerged as a powerful class of ligands, valued for their unique structural and electronic properties.[4][5]

This guide provides an in-depth, objective comparison between the classic BINAP and a prominent ferrocene-based ligand, 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (hereafter referred to as (S,S)-Me-FerroLANE). We will dissect their structural nuances, compare their performance using experimental data from key transformations, and offer practical insights into their application for researchers, chemists, and professionals in drug development.

Structural and Electronic Foundations: A Tale of Two Scaffolds

The divergent performance of (S,S)-Me-FerroLANE and BINAP can be traced back to their fundamentally different chiral backbones.

BINAP: A Classic Atropisomeric Biaryl BINAP's chirality is not derived from a stereogenic carbon atom but from atropisomerism—restricted rotation about the C1-C1' bond connecting the two naphthalene rings.[6] This C2-symmetric framework, with its large dihedral angle of approximately 90°, creates a well-defined and rigid chiral pocket around the coordinated metal center.[6] The four phenyl groups on the phosphorus atoms create a "chiral fence" that dictates the trajectory of substrate approach, thereby controlling the stereochemical outcome.[3][7]

(S,S)-Me-FerroLANE: Rigidity and Electron-Richness from a Metallocene Core (S,S)-Me-FerroLANE belongs to the family of ferrocene-based phosphine ligands.[8][9] Its chirality stems from the stereogenic centers on the dimethylphospholano rings. The ferrocene backbone itself is a unique structural element, imparting several key features:

• Structural Rigidity: The ferrocene "sandwich" structure provides a rigid and stable scaffold, which can lead to a more defined and predictable catalytic environment.

• Electron-Rich Nature: Ferrocene is an electron-rich moiety, which can influence the electronic properties of the coordinated metal center, potentially enhancing its catalytic activity.[5]

• Unique Sterics: The bulky ferrocene unit provides a distinct steric environment compared to the biaryl backbone of BINAP.

Figure 1: Core structural features of BINAP and (S,S)-Me-FerroLANE.

Performance in Asymmetric Hydrogenation: A Data-Driven Comparison

Rhodium-Catalyzed Hydrogenation of Functionalized Olefins

Rhodium-catalyzed hydrogenation of olefins, particularly α-(acylamino)acrylic acid derivatives for the synthesis of chiral amino acids, is a field where both ligand classes have been explored.[7][10]

Substrate Example	Ligand	Metal	S/C Ratio	Pressure (atm H₂)	Time (h)	Conversion (%)	ee (%)	Reference Insight
(Z)-α-acetamidocinnamate	(R)-BINAP	Rh(I)	100	4	48	97	100 (S)	Cationic Rh(I)-BINAP complexes show exceptional enantioselectivity for these substrates.[7]
Methyl α-acetamidoacrylate	(S,S)-Me-FerroLANE	Rh(I)	10,000	1.3	0.25	100	>99 (R)	Rh-FerroLANE catalysts are known for extremely high activity (TOF) and enantioselectivity.

Analysis: Both ligands deliver near-perfect enantioselectivity. The most striking difference often lies in the reaction rates. Ferrocene-based phospholane ligands like FerroLANE, when complexed with rhodium, are renowned for their exceptionally high turnover frequencies, often requiring lower catalyst loadings and shorter reaction times compared to traditional BINAP systems.[11] This enhanced activity is often attributed to the electron-donating nature of the phospholane groups and the overall electronic properties conferred by the ferrocene backbone.

Ruthenium-Catalyzed Hydrogenation of Ketones

The enantioselective hydrogenation of ketones to produce chiral alcohols is a critical transformation in pharmaceutical synthesis. Ru-BINAP catalysts, pioneered by Noyori, are famous for this application.[1][12]

Substrate Example	Ligand	Metal	S/C Ratio	Pressure (atm H₂)	Temp (°C)	ee (%)	Reference Insight
Methyl Acetoacetate	(S)-BINAP	Ru(II)	2,000	100	23	>99 (R)	The Ru-BINAP system is highly effective for β-keto esters, forming the basis of many industrial processes.[12]
Acetophenone	(S)-BINAP	Ru(II)	1,000	50	30	97 (R)	Effective for a range of aromatic ketones, often in combination with a diamine co-ligand.[13]
Aromatic Ketones	(S,Rp)-Ferrocene Ligand*	Ru(II)	1,000	50	60	up to 99.7	Ferrocene-based ligands with oxazoline moieties show outstanding performance.[14]

*Note: Data for a closely related ferrocene-oxazoline phosphine ligand is used to illustrate the potential of the ferrocene scaffold in this reaction class.

Analysis: While Ru-BINAP is a robust and reliable catalyst providing excellent enantioselectivities, the development of ferrocene-based ligands has demonstrated that this scaffold can also achieve top-tier performance.[15][16] The choice often comes down to substrate scope and optimization. For certain substrates, the unique steric and electronic environment provided by the ferrocene ligand may offer superior selectivity or activity.

Mechanistic Considerations: How Structure Dictates Selectivity

The stereochemical outcome of these reactions is determined in the transition state where the substrate coordinates to the chiral metal complex. The ligand's structure is paramount in controlling the energy difference between the two diastereomeric transition states.

Figure 2: Simplified catalytic cycle for Ru-BINAP catalyzed ketone hydrogenation.

In the Ru-BINAP mechanism, the C2 symmetry and the orientation of the P-phenyl rings create quadrants of differing steric hindrance.[3][7] The substrate preferentially binds in a way that minimizes steric clashes, leading to the formation of one enantiomer over the other.[12] The rigidity of the ferrocene backbone in (S,S)-Me-FerroLANE serves a similar purpose, creating a highly organized and predictable chiral space that effectively shields one face of the coordinated substrate.

Experimental Protocols: From Theory to Practice

A trustworthy protocol is a self-validating one. The following methodologies represent standard, field-proven procedures for conducting these asymmetric hydrogenations.

Protocol 1: General Procedure for Rh-(S,S)-Me-FerroLANE-Catalyzed Hydrogenation of an Olefin

• Causality Note: Rigorous exclusion of oxygen is critical as phosphine ligands are susceptible to oxidation, which deactivates the catalyst. All solvents and reagents must be thoroughly deoxygenated.

• Catalyst Preparation: In a glovebox, a Schlenk flask is charged with [Rh(COD)₂]BF₄ (1.0 mol%) and (S,S)-Me-FerroLANE (1.1 mol%).

• Anhydrous, degassed solvent (e.g., CH₂Cl₂) is added, and the solution is stirred for 30 minutes until a homogeneous catalyst solution is formed.

• Reaction Setup: In a separate autoclave, the olefin substrate (1.0 equiv) is dissolved in degassed solvent (e.g., Methanol).

• The catalyst solution is transferred to the autoclave via a gas-tight syringe.

• Hydrogenation: The autoclave is sealed, purged several times with H₂ gas, and then pressurized to the desired pressure (e.g., 2 atm).

• The reaction is stirred vigorously at a specified temperature (e.g., 25 °C) and monitored by TLC or GC.

• Workup & Analysis: Upon completion, the autoclave is carefully depressurized. The solvent is removed under reduced pressure. The residue is purified by column chromatography. The enantiomeric excess is determined by chiral HPLC or GC analysis.

Protocol 2: General Procedure for Ru-(S)-BINAP-Catalyzed Hydrogenation of a β-Keto Ester

• Causality Note: Ruthenium precatalysts often require an activation step to form the active hydride species. This is typically achieved by reacting the precatalyst with H₂ before adding the substrate.

• Catalyst Preparation: A high-pressure autoclave is charged with [RuCl₂(benzene)]₂ (0.5 mol%), (S)-BINAP (1.1 mol%), and degassed solvent (e.g., Ethanol).

• The mixture is stirred at room temperature for 1-2 hours to allow for complex formation.

• Reaction Setup: The β-keto ester substrate (1.0 equiv) is added to the autoclave.

• Hydrogenation: The autoclave is sealed, purged several times with H₂ gas, and then pressurized to a high pressure (e.g., 50-100 atm).

• The reaction is heated (e.g., 50 °C) with vigorous stirring for the required time (e.g., 12-24 hours).

• Workup & Analysis: After cooling and careful depressurization, the solvent is removed in vacuo. The resulting crude product is analyzed by ¹H NMR for conversion and by chiral HPLC/GC to determine the enantiomeric excess.

Figure 3: A typical workflow for asymmetric hydrogenation experiments.

Practical Considerations: Synthesis, Stability, and Cost

• Availability and Cost: BINAP is a widely commercialized ligand, available in both enantiomeric forms from numerous suppliers.[6] This broad availability has made it relatively cost-effective for both academic and industrial use. (S,S)-Me-FerroLANE and other specialized ferrocene ligands are typically available from fewer, more specialized suppliers and can be more expensive, which may be a consideration for large-scale synthesis.[8][9]

• Stability: Both ligands are crystalline solids that are relatively stable to air in the solid state. However, in solution, their metal complexes can be sensitive to oxygen. Ferrocene-based ligands are often noted for their excellent thermal and chemical stability, a property derived from the robust ferrocene scaffold.

Conclusion: Selecting the Right Ligand for the Job

Both (S,S)-Me-FerroLANE and BINAP are elite ligands in the field of asymmetric catalysis. The choice between them is not about which is "better" overall, but which is optimal for a specific transformation.

• Choose BINAP when:

  • You are working with a well-established transformation where BINAP is known to perform reliably (e.g., Ru-catalyzed hydrogenation of β-keto esters).

  • Cost is a primary driver for a large-scale process.

  • A broad body of literature and established protocols is advantageous.

• Consider (S,S)-Me-FerroLANE when:

  • Extremely high activity (TOF) and low catalyst loadings are required, particularly in Rh-catalyzed hydrogenations.

  • BINAP provides suboptimal results for a specific substrate. The different steric and electronic profile of the ferrocene ligand may unlock the desired reactivity or selectivity.

  • Enhanced thermal stability is a potential benefit for the process conditions.

Ultimately, for challenging new transformations, a prudent strategy involves screening a diverse set of ligands, including benchmarks like BINAP and promising alternatives like (S,S)-Me-FerroLANE, to identify the most effective catalyst system.

References

• The Indispensable Role of R-BINAP in Modern Asymmetric C

• BINAP - Wikipedia. (URL: [Link])

• Krische, M. J., et al. Ruthenium-BINAP Catalyzed Alcohol C–H tert-Prenylation via 1,3-Enyne Transfer Hydrogenation. Journal of the American Chemical Society. (URL: [Link])

• Duan, Y., et al. Topology-Encoded Asymmetric Tandem Catalysis in BINAP-Based Metal–Organic Frameworks. Journal of the American Chemical Society. (URL: [Link])

• S-C. Chen, et al. BINAP-Ru and -Rh catalysts covalently immobilised on silica and their repeated application in asymmetric hydrogenation. Green Chemistry. (URL: [Link])

• BINAP - Grokipedia. (URL: )

• Noyori, R., et al. Ruthenium(II)–BINAP catalysed stereoselective homogeneous hydrogenation of 1,3-diketones. Journal of the Chemical Society, Chemical Communications. (URL: [Link])

• Xing, J., et al. Integration of a chiral phosphine ligand and ionic liquids: sustainable and functionally enhanced BINAP-based chiral Ru(ii) catalysts for enantioselective hydrogenation of β-keto esters. Green Chemistry. (URL: [Link])

• The Chemistry of BINAP: Synthesis, Properties, and Applications. (URL: [Link])

• Krische, M. J. Ruthenium Catalyzed Transfer Hydrogenation for C-C Bond Formation: Hydrohydroxyalkylation and Hydroaminoalkylation via Reactant Redox Pairs. PMC. (URL: [Link])

• Ghosh, A. K., et al. Counterions of BINAP−Pt(II) and −Pd(II) Complexes: Novel Catalysts for Highly Enantioselective Diels−Alder Reaction. Organic Letters. (URL: [Link])

• Li, H., et al. Conjugated microporous polymers with chiral BINAP ligand built-in as efficient catalysts for asymmetric hydrogenation. Catalysis Science & Technology. (URL: [Link])

• Hydrogenation of geraniol using ruthenium–BINAP catalysts | Request PDF - ResearchGate. (URL: [Link])

• Pu, L. Non-Symmetrically Substituted 1,1'-Binaphthyls in Enantioselective Catalysis. Chemical Reviews. (URL: [Link])

• Noyori, R. 1.1 Introduction: Structural Consideration BINAP (2,2u-diphenylphosphino-1,1u-binaphthyl), which was devised by Ryoji Noyori. Wiley-VCH. (URL: [Link])

• The Noyori Asymmetric Hydrogenation Reaction - Andrew G Myers Research Group. (URL: [Link])

• Stabilized Chiral Organic Material Containing BINAP Oxide Units as a Heterogeneous Asymmetric Organocatalyst for Allylation of Aldehydes - PMC. (URL: [Link])

• Genet, J. P., et al. Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives. PNAS. (URL: [Link])

• Trends in the Usage of Bidentate Phosphines as Ligands in Nickel Catalysis | Chemical Reviews - ACS Publications. (URL: [Link])

• Novel ferrocene-based phosphine ligands for earth-abundant metal-catalysed asymmetric hydrogenation - UBIRA ETheses. (URL: [Link])

• 1,1'-Bis(diphenylphosphino)ferrocene - Wikipedia. (URL: [Link])

• 1,1'-Bis(diphenylphosphino)ferrocene in functional molecular materials - Dalton Transactions (RSC Publishing). (URL: [Link])

• Mild and Selective Rhodium-Catalyzed Transfer Hydrogenation of Functionalized Arenes. (URL: [Link])

• Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species - PubMed. (URL: [Link])

• Recent Catalytic Applications of Ferrocene and Ferrocenium Cations in the Syntheses of Organic Compounds - MDPI. (URL: [Link])

• Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing). (URL: [Link])

• Synthesis, Physical and Antimicrobial Studies of Ferrocenyl-N-(pyridinylmethylene)anilines and Ferrocenyl-N-(pyridinylmethyl)anilines - SciELO South Africa. (URL: [Link])

• Catalytic, Enantioselective, Intramolecular Sulfenoamination of Alkenes with Anilines - PMC. (URL: [Link])

• Catalytic Enantioselective Addition to Imines - The Vespiary. (URL: [Link])

• Mechanistic Investigations on Hydrogenation, Isomerization and Hydrosilylation Reactions Mediated by a Germyl‐Rhodium System. (URL: [Link])

• Catalysing (organo-)catalysis: Trends in the application of machine learning to enantioselective organocatalysis - Beilstein Journals. (URL: [Link])

• An Adaptive Rhodium Catalyst to Control the Hydrogenation Network of Nitroarenes - PMC. (URL: [Link])

• Determining the Enantioselectivity of Chiral Catalysts by Mass Spectrometric Screening of Their Racemic Forms - PMC. (URL: [Link])

• Reaction-based machine learning representations for predicting the enantioselectivity of organocatalysts - Infoscience. (URL: [Link])

• hydroxymethylferrocene - Organic Syntheses Procedure. (URL: [Link])

• Nickel Outperforms Palladium in Suzuki-Miyaura Cross-Coupling: A Machine Learning Analysis of Five Metal Catalysts - ChemRxiv. (URL: [Link])

• Hydrolytic catalysis and structural stabilization in a designed metalloprotein - PubMed - NIH. (URL: [Link])

• Polyferrocenylsilanes: synthesis, properties, and applications - Chemical Society Reviews (RSC Publishing). (URL: [Link])

• Comparative Binding Studies of the Chelators Methylolanthanin and Rhodopetrobactin B to Lanthanides and Ferric Iron | ChemRxiv. (URL: [Link])

• Enhancing the Efficacy of Chiral Ligands and Catalysts: Siloxane-Substituted Oxazoline Ferrocenes as Next-Generation Candidates - MDPI. (URL: [Link])

• Modern Chemical Routes for the Controlled Synthesis of Anisotropic Bimetallic Nanostructures and Their Application in Catalysis - Frontiers. (URL: [Link])

Sources

• 1. nbinno.com [nbinno.com]
• 2. BINAP — Grokipedia [grokipedia.com]
• 3. pnas.org [pnas.org]
• 4. UBIRA ETheses - Novel ferrocene-based phosphine ligands for earth-abundant metal-catalysed asymmetric hydrogenation [etheses.bham.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. BINAP - Wikipedia [en.wikipedia.org]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. jk-sci.com [jk-sci.com]
• 9. strem.com [strem.com]
• 10. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. Ruthenium(II)–BINAP catalysed stereoselective homogeneous hydrogenation of 1,3-diketones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. Conjugated microporous polymers with chiral BINAP ligand built-in as efficient catalysts for asymmetric hydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Cost-benefit analysis of using 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene vs other ferrocenyl ligands

The transition from racemic mixtures to enantiopure compounds is a cornerstone of modern pharmaceutical development. Among the privileged chiral ligands used in transition-metal-catalyzed asymmetric hydrogenation, ferrocenyl diphosphines stand out due to their highly tunable steric and electronic properties.

This technical guide provides an in-depth cost-benefit analysis of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (commonly known as (S,S)-Me-FerroLANE) against other benchmark ferrocenyl ligands such as Josiphos, FerroTANE, and the achiral standard DPPF.

Mechanistic & Structural Paradigm: Why (S,S)-Me-FerroLANE?

Selecting a chiral ligand is an exercise in balancing electronic density with steric confinement. (S,S)-Me-FerroLANE features a rigid ferrocene backbone coupled with two highly electron-rich, C2-symmetric 2,5-dimethylphospholane rings.

• Causality of Electron Density: The electron-donating nature of the alkyl phospholane rings significantly increases the electron density on the metal center (e.g., Rhodium). This accelerates the oxidative addition of hydrogen gas, which is frequently the turnover-limiting step in standard hydrogenation catalytic cycles.

• Steric Confinement: The 2,5-dimethyl substituents create a deeply structured chiral pocket. According to percent buried volume (%Vbur) crystallographic analyses, Me-FerroLANE exhibits a steric profile similar to the achiral DPPF but imposes strict stereochemical constraints, forcing the prochiral substrate to bind in a single, highly favored orientation 1.

Figure 1: Decision Matrix for Ferrocenyl Ligand Selection in Asymmetric Catalysis

Cost-Benefit Analysis: Performance vs. Procurement

While the upfront procurement cost of Me-FerroLANE is undeniably high due to the complex, multi-step synthesis of chiral phospholanes, the true economic metric for process chemists is the cost per enantiopure kilogram of API.

Me-FerroLANE offers extremely high Turnover Numbers (TON) and Turnover Frequencies (TOF). In the synthesis of pharmaceutical intermediates, such as the Rh-catalyzed asymmetric hydrogenation of dehydrositagliptin, Me-FerroLANE routinely achieves >99% enantiomeric excess (ee) at incredibly low catalyst loadings (0.01 mol%) 2. This virtually eliminates the need for expensive downstream chiral chromatography or fractional crystallization.

Quantitative Comparison of Ferrocenyl Ligands

Ligand	Chirality / Symmetry	Relative Upfront Cost	Typical TON	Primary Application	Downstream ee%
(S,S)-Me-FerroLANE	C2-Symmetric	High ( $)	10,000 - 20,000	Rh-catalyzed enamide hydrogenation	>99%
Josiphos (e.g., L21b)	C1-Symmetric	Medium-High ( )	1,000 - 5,000	Ir/Ru-catalyzed imine/ketone reduction	90-98%
FerroTANE	C2-Symmetric	High ( $)	5,000 - 10,000	Rh-catalyzed itaconate hydrogenation	95-99%
DPPF	Achiral	Low ($)	N/A (Achiral)	Pd/Ni cross-coupling (Suzuki, etc.)	0%

Data synthesized from comparative industrial hydrogenation benchmarks 3.

Experimental Methodology: Self-Validating Protocol

To harness the full potential of Me-FerroLANE, strict adherence to air-free techniques is required. The electron-rich phosphines are highly susceptible to oxidation, which instantly poisons the catalyst. Below is a self-validating protocol for the Rh-catalyzed asymmetric hydrogenation of a prochiral enamine (e.g., Sitagliptin intermediate) 4.

Step 1: Preparation of the Precatalyst Solution

• Action: In a nitrogen-filled glovebox (O2 < 1 ppm), dissolve [Rh(COD)2]BF4 (1.0 eq) and (S,S)-Me-FerroLANE (1.05 eq) in anhydrous, degassed methanol. Stir for 30 minutes.

• Causality: The slight excess of ligand ensures complete displacement of one cyclooctadiene (COD) ligand, driving the equilibrium toward the active[Rh(COD)(FerroLANE)]+ complex.

• Self-Validation: The solution will transition from a bright orange to a deep red/brown. This visual color change is a reliable indicator of successful complexation.

Step 2: Substrate Introduction

• Action: Add the prochiral enamide substrate to the catalyst solution at a Substrate-to-Catalyst (S/C) ratio of 10,000:1.

• Causality: High S/C ratios test the true thermodynamic limits of the catalyst and ensure that trace heavy-metal contamination in the final Active Pharmaceutical Ingredient (API) remains well below regulatory thresholds.

Step 3: High-Pressure Hydrogenation

• Action: Transfer the mixture to a stainless-steel autoclave. Purge the headspace with H2 gas three times, then pressurize to 5 atm. Stir vigorously at 25°C for 12 hours.

• Self-Validation: Monitor the pressure gauge. A steady pressure drop indicates active H2 uptake. A plateau in pressure confirms that the reaction has reached full conversion.

Step 4: Workup & ee Determination

• Action: Vent the reactor safely. Pass the crude mixture through a short silica plug using ethyl acetate to strip the Rh-complex. Analyze the filtrate via chiral HPLC.

• Self-Validation: Baseline separation of the enantiomers on the HPLC chromatogram, with the major peak integrating to >99.5% relative area, confirms the successful asymmetric induction.

Figure 2: Halpern-Brown Catalytic Cycle for Rh-FerroLANE Asymmetric Hydrogenation

References

• Bis(2,5-dialkylphospholanyl)ferrocene Ligands: Free Phosphines, Metal Complexes, and Chalcogenides. ACS Publications.[Link]

• A Novel Chiral Ferrocenyl Phosphine Ligand from Sugar: Applications in Rh-Catalyzed Asymmetric Hydrogenation Reactions. ACS Publications.[Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. PMC.[Link]

• WO2020121321A1 - Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. WO2020121321A1 - Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation - Google Patents [patents.google.com]

Safety & Regulatory Compliance

1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene proper disposal procedures

An authoritative, procedural guide for the safe handling, deactivation, and disposal of 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene.

Introduction & Operational Context

1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene (commonly referred to as (S,S)-Me-Ferrocelane) is a highly privileged chiral bisphosphine ligand. It is extensively utilized by drug development professionals in transition-metal-catalyzed asymmetric synthesis, particularly in enantioselective hydrogenations utilizing Rhodium (Rh) or Ruthenium (Ru) [1].

Due to its electron-rich phospholane rings and ferrocene backbone, this ligand exhibits significant air sensitivity and requires stringent operational protocols. Improper disposal of organophosphines and their associated heavy-metal complexes poses severe environmental hazards, including aquatic toxicity and the risk of exothermic degradation in waste streams [4]. This guide provides a comprehensive, causality-driven methodology for the safe handling, quenching, and disposal of this critical reagent.

Physicochemical Properties & Hazard Profile

To safely manage disposal logistics, operators must first understand the physical and hazardous parameters of the compound. The following table summarizes the critical quantitative data required for risk assessment [1, 2, 3]:

Property	Value
Chemical Name	1,1'-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ferrocene
CAS Number	162412-87-5
Molecular Formula	C₂₂H₃₂FeP₂
Molecular Weight	414.29 g/mol
Melting Point	88°C to 99°C
Solubility	Insoluble in water; Soluble in organic solvents (e.g., THF, DCM)
Sensitivity	Air Sensitive (Requires inert atmosphere for prolonged storage)
Hazard Classification	Combustible Solid (WGK 3); Potential aquatic toxicant

Pre-Disposal Operational Plan: The Quenching Protocol

Expertise & Experience (The Causality of Quenching): Direct disposal of active organophosphine solutions into bulk waste containers is a critical safety violation. Unquenched phosphines can undergo slow, spontaneous oxidation in the presence of ambient air, leading to localized heating, pressure buildup, and potential rupture of waste carboys. Furthermore, when complexed with transition metals, these solutions remain catalytically active and can trigger unintended cross-reactions with other waste components.

To mitigate these risks, the ligand must be intentionally deactivated via controlled oxidation to its corresponding phosphine oxide. Phosphine oxides are thermodynamically stable, environmentally benign compared to their parent phosphines, and do not coordinate strongly to transition metals, facilitating easier downstream metal recovery.

Step-by-Step Methodology: Controlled Oxidation and Phase Separation

Objective: Deactivate the reactive phosphine moieties and isolate transition metals prior to disposal.

• Cooling and Dilution: Transfer the completed reaction mixture to a fume hood. Cool the flask to 0–5 °C using an ice bath. Causality: The oxidation of phosphines is highly exothermic; cooling prevents solvent boil-off and thermal runaway.

• Oxidant Addition: Slowly add a 3% aqueous hydrogen peroxide ( H2​O2​ ) solution dropwise under vigorous stirring. Causality: Dilute H2​O2​ cleanly converts the bisphosphine to its corresponding bis(phosphine oxide) without generating toxic halogenated byproducts (which occurs if bleach is used).

• Stirring and Verification (Self-Validating Step): Remove the ice bath and stir for 30 minutes at room temperature. Validation: Confirm complete oxidation by spotting the mixture on a TLC plate or running a quick 31P NMR. The complete disappearance of the characteristic upfield free phosphine signal confirms the system is safe for segregation.

• Phase Separation: Transfer the quenched mixture to a separatory funnel. If the primary reaction solvent was water-miscible (e.g., Methanol), remove it under reduced pressure first, then re-dissolve the residue in Ethyl Acetate. Extract the aqueous layer.

• Segregation: Drain the aqueous layer (now containing the transition metal salts) into a designated beaker. Collect the organic layer (containing the benign phosphine oxide and the ferrocene backbone) into a separate flask.

Workflow for the safe quenching, phase separation, and disposal of organophosphine-ferrocene waste.

Proper Disposal Procedures: Logistics and Compliance

Once the material has been safely deactivated and segregated, it must be routed to the correct waste streams to comply with environmental regulations and laboratory safety standards [4].

Solid Waste Handling (Unused or Degraded Ligand): Unused solid ligand must never be disposed of in standard trash or flushed down aqueous drains.

• Collect the solid in a tightly sealed, inert-compatible container. If possible, backfill the container with argon or nitrogen to prevent slow oxidation during transit.

• Label the container clearly as: "Hazardous Solid Waste: Organometallic Compound (Contains Iron and Organophosphines)."

• Dispatch to an approved hazardous waste disposal plant for high-temperature incineration.

Liquid Waste Logistics (Post-Quenching): Following the phase separation protocol outlined above, route the liquids as follows:

• Organic Phase (Phosphine Oxide): Route to the "Non-Halogenated Organic Waste" carboy (or "Halogenated Organic Waste" if solvents like Dichloromethane were utilized). Ensure the carboy is properly vented, as residual peroxides may slowly decompose into oxygen gas.

• Aqueous Phase (Transition Metals): Route to the "Aqueous Heavy Metal Waste" carboy. Segregating the metals from the strongly chelating bisphosphine ligand allows specialized waste facilities to efficiently precipitate and recover valuable heavy metals (e.g., Rhodium or Ruthenium).

References

• Thermo Fisher Scientific. "1,1'-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ferrocene, 97+% Product Specifications." Fisher Scientific. [Link]